2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene

• CAS: 70622-82-1

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene: Synthesis, Characterization, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene, a derivative of the broader class of nitrovinylbenzenes. These compounds have garnered significant interest within the medicinal chemistry community for their potential as versatile therapeutic agents. The presence of the electrophilic nitrovinyl moiety suggests a high reactivity towards biological nucleophiles, underpinning a range of potential pharmacological activities. This document details the chemical properties, a robust two-step synthetic pathway, and an in-depth analysis of the predicted spectroscopic characteristics of the title compound. Furthermore, it explores the prospective biological activities, drawing insights from structurally related analogs, and outlines essential safety protocols for its handling. This guide is intended to be a foundational resource for researchers engaged in the exploration and development of novel therapeutics.

Introduction to 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene

2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene belongs to the class of nitrovinylbenzenes, which are recognized for their diverse biological activities, including potential antimicrobial and anticancer properties.[1] The core structure features a substituted benzene ring, with the nitrovinyl group acting as a potent Michael acceptor. This reactivity is a key determinant of its biological mechanism of action, allowing for covalent interactions with biological targets such as cysteine residues in proteins.[1] The methoxy and propoxy groups on the benzene ring modulate the compound's lipophilicity and electronic properties, which can significantly influence its pharmacokinetic and pharmacodynamic profile.

This guide provides a detailed exploration of this compound, from its synthesis to its potential applications in drug discovery.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene is presented below. These properties are crucial for its handling, formulation, and development as a potential therapeutic agent.

Property	Value	Source
IUPAC Name	2-methoxy-4-[(E)-2-nitroethenyl]-1-propoxybenzene	[2]
Molecular Formula	C₁₂H₁₅NO₄	[2]
Molecular Weight	237.25 g/mol	[2]
Canonical SMILES	CCCOC1=C(C=C(C=C1)/C=C/[O-])OC	[2]
Appearance	Predicted to be a solid
Solubility	Predicted to be soluble in organic solvents like DMSO, DMF, and alcohols.

Synthesis of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene

The synthesis of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene is a two-step process, commencing with the synthesis of the key intermediate, 2-Methoxy-4-(2-nitrovinyl)phenol, followed by its O-propylation via a Williamson ether synthesis.

Caption: Overall synthetic workflow for 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene.

Step 1: Synthesis of 2-Methoxy-4-(2-nitrovinyl)phenol

This synthesis is achieved through a base-catalyzed Henry-Knoevenagel condensation reaction between vanillin and nitromethane.[3]

Caption: Mechanism of the Williamson ether synthesis.

Experimental Protocol (Adapted from general procedures for phenolic O-alkylation): [4]

• Materials: 2-Methoxy-4-(2-nitrovinyl)phenol, 1-Bromopropane, Anhydrous Potassium Carbonate (K₂CO₃), Acetone (anhydrous), Diethyl ether, Water, Brine.

• Procedure:

  • To a stirred suspension of 2-Methoxy-4-(2-nitrovinyl)phenol (1 equivalent) and anhydrous potassium carbonate (2 equivalents) in anhydrous acetone, add 1-bromopropane (1.2 equivalents) at room temperature.

  • Heat the reaction mixture to reflux and maintain for 6-8 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Dissolve the crude product in diethyl ether and wash successively with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the final product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra are predicted to show characteristic signals for the aromatic, nitrovinyl, methoxy, and propoxy groups.

Predicted ¹H NMR Data:

Proton Type	Predicted Chemical Shift (δ) in ppm	Multiplicity	Integration
Propoxy (-OCH₂CH₂CH₃)	~0.9-1.1	Triplet	3H
Propoxy (-OCH₂CH₂CH₃)	~1.7-1.9	Sextet	2H
Propoxy (-OCH₂CH₂CH₃)	~3.9-4.1	Triplet	2H
Methoxy (-OCH₃)	~3.8-4.0	Singlet	3H
Aromatic (H)	~6.8-7.5	Multiplet	3H
Vinylic (=CH-Ar)	~7.5-7.7	Doublet	1H
Vinylic (=CH-NO₂)	~7.9-8.1	Doublet	1H

Predicted ¹³C NMR Data:

Carbon Type	Predicted Chemical Shift (δ) in ppm
Propoxy (-OCH₂CH₂CH₃)	~10-12
Propoxy (-OCH₂CH₂CH₃)	~22-24
Methoxy (-OCH₃)	~55-57
Propoxy (-OCH₂CH₂CH₃)	~70-72
Aromatic (C)	~110-155
Vinylic (=CH-Ar)	~137-139
Vinylic (=CH-NO₂)	~139-141

Infrared (IR) Spectroscopy

The IR spectrum is expected to be dominated by strong absorptions from the nitro group. [5] Predicted IR Absorption Bands:

Functional Group	Vibrational Mode	Predicted Frequency (cm⁻¹)	Intensity
Aromatic C-H	Stretch	3100-3000	Medium
Aliphatic C-H	Stretch	2980-2850	Medium-Strong
C=C (Aromatic)	Stretch	1600-1585	Medium
C=C (Vinylic)	Stretch	1640-1620	Medium
NO₂	Asymmetric Stretch	1550-1475	Strong
NO₂	Symmetric Stretch	1360-1290	Strong
C-O (Aryl Ether)	Stretch	1275-1200	Strong
C-O (Alkyl Ether)	Stretch	1150-1085	Strong

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum is expected to show a molecular ion peak and characteristic fragmentation patterns.

Predicted Fragmentation Pattern:

• Molecular Ion ([M]⁺): Expected at m/z = 237.

• Key Fragments:

  • Loss of the nitro group (-NO₂): [M - 46]⁺

  • Loss of the propoxy group (-OC₃H₇): [M - 59]⁺

  • Loss of a propyl radical (-C₃H₇): [M - 43]⁺

  • Fragmentation of the nitrovinyl side chain. [6]

Potential Biological Activities and Therapeutic Applications

While specific biological data for 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene is not yet published, the chemical structure suggests several potential therapeutic applications based on the activities of related compounds.

Anticancer and Antimicrobial Activity

The nitrovinylbenzene scaffold is a known pharmacophore with demonstrated anticancer activity. [7]The electrophilic nature of the β-carbon in the nitrovinyl group makes it susceptible to nucleophilic attack by biological macromolecules, which can lead to the inhibition of key cellular processes. Nitrovinyl compounds have been reported to act as proteasome inhibitors and can induce apoptosis in cancer cells. [1]Furthermore, the nitro group is a common feature in many antimicrobial agents, and its presence in the title compound suggests potential antibacterial and antifungal properties. [8][9]

Anti-inflammatory Activity

Structurally similar compounds, such as 2-methoxy-4-vinylphenol (where the nitro group is replaced by a hydrogen), have shown significant anti-inflammatory effects. This suggests that 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene may also possess anti-inflammatory properties, potentially through the modulation of inflammatory signaling pathways.

Safety and Handling

As there is no specific safety data sheet (SDS) for 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene, precautions for handling related nitroaromatic compounds should be followed.

• General Precautions:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Avoid inhalation of dust and contact with skin and eyes. [10]* First Aid Measures:

  • In case of skin contact: Wash off immediately with soap and plenty of water.

  • In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes.

  • If inhaled: Move to fresh air.

  • If swallowed: Seek immediate medical attention. [10]* Storage:

  • Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion

2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene is a compound of significant interest for drug discovery and development. Its synthesis is achievable through a straightforward two-step process, and its chemical structure suggests a range of potential biological activities, including anticancer, antimicrobial, and anti-inflammatory effects. This technical guide provides a solid foundation for further research into this promising molecule. Future studies should focus on the experimental validation of its synthesis, spectroscopic characterization, and a thorough investigation of its pharmacological properties to fully elucidate its therapeutic potential.

References

• The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry. [Link]

• Synthesis and Auxin-like Activity of Halogenated Alkylphenoxyacetic Acids. (2026, March 16). MDPI. [Link]

• The infrared spectra of nitriles and related compounds frozen in Ar and H2O. (n.d.). PubMed. [Link]

• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. (n.d.). PubMed. [Link]

• Synthesis and Pro-Apoptotic Effects of Nitrovinylanthracenes and Related Compounds in Chronic Lymphocytic Leukaemia (CLL) and Burkitt's Lymphoma (BL). (2023, December 14). PMC. [Link]

• Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. (2020, September 1). Spectroscopy Online. [Link]

• Safety data sheet. (2023, June 26). CPAChem. [Link]

• Extraction and characterization of phenolic compounds and their potential antioxidant activities. (n.d.). PMC. [Link]

• Supporting information for Facile preparation of polycarbonates from Bio-based eugenol and 2- methoxy-4-vinylphenol. (n.d.). [Link]

• Mass spectrometry based fragmentation patterns of nitrosamine compounds. (2022, January 18). ResearchGate. [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (2025, December 22). ResearchGate. [Link]

• 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene. (n.d.). PubChem. [Link]

• SOP for Extraction, Quantification and Analysis of Phenol Acid Components of Cassava. (2023, January 20). Agritrop. [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (2022, June 5). PMC. [Link]

• 2-Methoxy-4-vinylphenol. (n.d.). NIST WebBook. [Link]

• SAFETY DATA SHEET. (n.d.). [Link]

• Lec-34 || Mass Fragmentation Pattern of Nitriles || McLafferty rearrangement || Nitrogen rule. (2022, December 27). YouTube. [Link]

• Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines. (2018, May 29). [Link]

• Mass spectrometry based fragmentation patterns of nitrosamine compounds. (2022, April 30). PubMed. [Link]

• Structure Characterization with NMR Molecular Networking. (n.d.). ChemRxiv. [Link]

• IR spectra of nitro compounds. (1970, October 1). R Discovery. [Link]

• Organic Chemistry Williamson Ether Synthesis. (n.d.). University of Richmond. [Link]

• Extraction techniques for the determination of phenolic compounds in food. (n.d.). SciSpace. [Link]

• 12.8: Infrared Spectra of Some Common Functional Groups. (2025, January 1). Chemistry LibreTexts. [Link]

• 1 H NMR spectra indicate the change of chemical shift of methoxy group... (n.d.). ResearchGate. [Link]

• Alcohol to Ether using Williamson synthesis (O-Alkylation). (n.d.). [Link]

• Williamson ether mono-alkylation of 1,8-octanediol with propargyl bromide. (2020, June 7). Reddit. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene | C12H15NO4 | CID 16440017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and Pro-Apoptotic Effects of Nitrovinylanthracenes and Related Compounds in Chronic Lymphocytic Leukaemia (CLL) and Burkitt’s Lymphoma (BL) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. fishersci.com [fishersci.com]

In-Depth Technical Guide: Physicochemical Profiling and Synthetic Utility of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene

Target Audience: Research Chemists, Synthetic Methodologists, and Drug Development Professionals Document Type: Technical Whitepaper & Laboratory Protocol Guide

Executive Summary

2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene (CAS: 70622-82-1), commonly referred to in synthetic literature as 3-methoxy-4-propoxy- β -nitrostyrene, is a highly conjugated organic intermediate. Characterized by its electron-rich aromatic ring and electron-withdrawing nitrovinyl moiety, this compound serves as a critical precursor in the synthesis of substituted phenethylamines and targeted neurological pharmacophores .

This whitepaper provides a comprehensive analysis of its physicochemical properties, structural reactivity, and field-proven synthetic methodologies, focusing on its synthesis via the Henry (nitroaldol) condensation and its subsequent downstream reduction.

Physicochemical Profiling

Understanding the physical and chemical properties of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene is essential for predicting its solubility, reactivity, and chromatographic behavior. The presence of the lipophilic propoxy chain significantly increases its partition coefficient (LogP) compared to its methoxy or ethoxy analogs, altering its solvation dynamics in non-polar organic solvents.

Quantitative Data Summary

Property	Value	Experimental / Computational Significance
IUPAC Name	2-methoxy-4-[(E)-2-nitroethenyl]-1-propoxybenzene	Defines the strictly trans (E) geometry of the alkene.
CAS Registry Number	70622-82-1	Primary identifier for material sourcing .
Molecular Formula	C₁₂H₁₅NO₄	-
Molecular Weight	237.25 g/mol	Used for stoichiometric equivalent calculations.
Exact Mass	237.100108 Da	Target mass for High-Resolution Mass Spectrometry (HRMS).
XLogP3	3.1	Indicates high lipophilicity; highly soluble in DCM and EtOAc.
Topological Polar Surface Area	64.3 Ų	Dictates normal-phase silica gel retention times.
H-Bond Donors / Acceptors	0 / 4	Lacks protic hydrogens; unreactive to mild bases.
Rotatable Bonds	5	Contributes to molecular flexibility in solution.

Data sourced and verified via the National Center for Biotechnology Information (PubChem) .

Structural Chemistry & Reactivity Mechanisms

The molecular architecture of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene is defined by a "push-pull" electronic system. The 2-methoxy and 1-propoxy groups act as electron-donating groups (EDGs) via resonance, pushing electron density into the aromatic ring. Conversely, the β -nitro group acts as a powerful electron-withdrawing group (EWG), pulling electron density across the conjugated vinyl system.

Key Reactivity Vectors:

• Michael Addition: The β -carbon of the nitrovinyl group is highly electrophilic, making it susceptible to nucleophilic attack (Michael addition) by thiols or amines.

• Reduction: The nitrovinyl group can be reduced entirely to an alkylamine, making it a direct bridge to the phenethylamine class of compounds.

• Isomerization: The trans (E) double bond is thermodynamically favored but can undergo photochemical isomerization to the cis (Z) form under prolonged UV exposure, which degrades its crystalline integrity.

Upstream Synthesis: The Henry Reaction Workflow

The standard method for synthesizing this β -nitrostyrene is the Henry reaction (nitroaldol condensation) between 3-methoxy-4-propoxybenzaldehyde and nitromethane.

Causality in Experimental Design

The use of ammonium acetate in glacial acetic acid is not merely traditional; it is a precisely tuned self-validating catalytic system. The acetate anion acts as a weak base to deprotonate nitromethane, forming the nucleophilic nitronate carbanion. Following nucleophilic attack on the aldehyde, the ammonium cation donates a proton to the resulting alkoxide. The elevated temperature (90-100 °C) then drives the thermodynamically favorable elimination of water, yielding the highly conjugated (E)-nitrovinyl system, which precipitates out of solution, driving the equilibrium forward (Le Chatelier's Principle).

Synthesis workflow of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene via Henry Condensation.

Step-by-Step Protocol: Nitroaldol Condensation

• Reagent Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 10.0 g (51.5 mmol) of 3-methoxy-4-propoxybenzaldehyde in 25 mL of glacial acetic acid.

• Reactant Addition: Add 15 mL (excess) of anhydrous nitromethane, followed by 1.5 g of anhydrous ammonium acetate.

• Reflux: Heat the reaction mixture in an oil bath at 95 °C for 4 to 6 hours. Validation Check: The solution will transition from pale yellow to a deep, vibrant orange/red, indicating the formation of the conjugated π -system.

• Monitoring: Verify the consumption of the aldehyde via Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (8:2) mobile phase.

• Crystallization: Remove the flask from heat. While still warm, slowly add 10 mL of ice-cold methanol, then allow the flask to cool to room temperature, followed by incubation at 4 °C overnight.

• Isolation: Collect the precipitated bright yellow crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with minimal ice-cold isopropanol to remove residual acetic acid.

• Purification: Recrystallize from boiling isopropanol to yield pure 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene. Dry under high vacuum.

Downstream Application: Reduction to Phenethylamine

The primary utility of this compound lies in its reduction to 3-methoxy-4-propoxyphenethylamine.

Causality in Reagent Selection

Standard reducing agents like sodium borohydride (NaBH₄) are insufficient for this transformation, as they typically only reduce the conjugated alkene, leaving the aliphatic nitro group intact. Lithium aluminum hydride (LiAlH₄) provides the necessary aggressive hydride transfer capacity to fully reduce both the alkene and the nitro group to a primary amine.

Mechanistic pathway for the reduction of the β-nitrostyrene to a primary phenethylamine.

Step-by-Step Protocol: LiAlH₄ Reduction & Fieser Quench

• Inert Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon.

• Hydride Suspension: Suspend 4.0 molar equivalents of LiAlH₄ in anhydrous Tetrahydrofuran (THF) and cool to 0 °C in an ice bath.

• Substrate Addition: Dissolve the purified 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene in anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension at a rate that maintains a gentle, spontaneous reflux.

• Thermal Drive: Once addition is complete, replace the ice bath with a heating mantle and reflux the mixture at 65 °C for 8-12 hours.

• Self-Validating Quench (Fieser Method): Cool the reaction back to 0 °C. For every x grams of LiAlH₄ used, systematically add:

  • x mL of distilled H₂O (Dropwise; Caution: vigorous H₂ gas evolution).

  • x mL of 15% aqueous NaOH.

  • 3x mL of distilled H₂O.

  • Validation Check: The treacherous gray emulsion will rapidly convert into a stark white, granular, and easily filterable aluminum salt precipitate.

• Isolation: Filter the salts through a tightly packed Celite pad. Wash the pad thoroughly with ethyl acetate. Concentrate the filtrate under reduced pressure to yield the freebase amine as a viscous oil.

Handling, Stability, and Storage Standards

As a potent Michael acceptor, 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene is a known skin and respiratory irritant .

• Light Sensitivity: The compound is highly susceptible to photo-induced E/Z isomerization. Exposure to ambient UV light will cause the bright yellow crystals to degrade into a darker, gummy resin over time.

• Storage Protocol: Must be stored in opaque or amber glass vials, backfilled with Argon or Nitrogen gas, and kept refrigerated at 2–8 °C to maintain crystalline integrity and prevent spontaneous polymerization.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 16440017: 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene." PubChem, [Link].

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 592110: 3-Methoxy-4-propoxybenzaldehyde." PubChem, [Link].

Predicted pharmacokinetics of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene derivatives

An in-depth technical guide on the predicted pharmacokinetics and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene derivatives.

Executive Summary & Chemical Identity

The compound 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene (CAS: 70622-82-1), characterized by the SMILES string CCCOc1ccc(cc1OC)/C=C/[O-], represents a highly substituted and pharmacologically intriguing derivative within the β-nitrostyrene chemical class[1]. In recent years, the β-nitrostyrene scaffold has garnered significant attention in medicinal chemistry and drug development due to its broad-spectrum biological activities, which include potent anti-inflammatory, antimicrobial, and antineoplastic properties[2][3]. However, translating these in vitro efficacies into viable in vivo therapeutics requires a rigorous understanding of their pharmacokinetic liabilities. This whitepaper details the mechanistic rationale, in silico ADMET predictions, and the requisite experimental validation workflows necessary to advance this class of compounds.

Mechanistic Rationale: The β-Nitrostyrene Pharmacophore

To accurately predict the pharmacokinetics of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene, one must first understand the causality behind its biological activity. The pharmacological hallmark of this molecule is the highly electrophilic 2-nitrovinyl moiety .

This functional group acts as a potent Michael acceptor. In physiological environments, it undergoes a Michael addition reaction, forming irreversible covalent bonds with the nucleophilic sulfhydryl (-SH) groups of cysteine residues within target proteins[4]. For instance, closely related analogs like 3,4-methylenedioxy-β-nitrostyrene (MNS) exert their potent anti-inflammatory effects by covalently modifying the NACHT domain of the NLRP3 inflammasome, thereby blocking its ATPase activity and preventing ASC speck formation[4][5].

While this covalent mechanism drives high target affinity, it introduces profound pharmacokinetic challenges. Electrophilic covalent binders are highly susceptible to rapid Phase II metabolism—specifically, conjugation with intracellular glutathione (GSH)—leading to rapid systemic clearance and potential off-target hepatotoxicity[3]. Furthermore, the inclusion of the bulky, lipophilic 1-propoxy ether linkage extends the aliphatic footprint of the molecule compared to simpler methoxy analogs. This structural modification significantly elevates its partition coefficient (LogP), enhancing passive transcellular diffusion across the blood-brain barrier (BBB), but concurrently increasing the volume of distribution ( Vd​ ) and the likelihood of sequestration in adipose tissues.

Fig 1: Mechanism of action: Covalent inhibition of target proteins via Michael addition.

In Silico ADMET Prediction Workflow

To systematically de-risk the development of these derivatives, computational ADMET profiling is employed prior to physical synthesis. This predictive framework utilizes two primary, authoritative engines:

• SwissADME : Utilized for physicochemical characterization, Lipinski's Rule of Five compliance, and the BOILED-Egg model for predicting passive gastrointestinal absorption and BBB permeation[6].

• pkCSM : A graph-based signature modeling tool used to predict precise pharmacokinetic parameters (e.g., clearance rates, CYP450 interactions) and toxicological endpoints[7].

Fig 2: In silico ADMET prediction and in vitro validation workflow for β-nitrostyrenes.

Predicted Pharmacokinetic Profile (Quantitative Analysis)

Based on the structural descriptors of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene (Molecular Weight: 237.25 g/mol )[1], the predicted PK profile reveals a molecule with excellent absorption characteristics but challenging metabolic stability.

Table 1: Predicted ADMET Properties of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene

PK Parameter	Predicted Value	Clinical / Pharmacokinetic Implication
Molecular Weight	237.25 g/mol	Optimal for oral bioavailability (< 500 Da)[1].
LogP (Lipophilicity)	~3.1	Excellent balance for aqueous solubility and membrane permeability[1].
GI Absorption	High	Favorable for oral administration routes; passes the BOILED-Egg white ellipse[6].
BBB Permeability	Permeant	Potential for CNS targeting; carries a risk of neurological side effects[6].
CYP450 Interactions	CYP1A2 / CYP2C19 Inhibitor	High risk of drug-drug interactions (DDIs) during co-administration[7].
Intrinsic Clearance	High	Rapid phase II metabolism (GSH conjugation) severely limits plasma half-life[3][7].
Hepatotoxicity	Positive	Depletion of cellular glutathione pools by the nitrovinyl group may induce liver injury[7].
AMES Toxicity	Negative	Unlikely to be mutagenic, despite high electrophilic reactivity[7].

Experimental Validation Protocols

In silico models provide a foundational hypothesis, but they must be empirically verified. The following self-validating experimental protocols are designed to confirm the predicted absorption and metabolism metrics.

Protocol A: In Vitro Intestinal Permeability (Caco-2 Assay)

Objective : Validate the high GI absorption and BBB permeation predicted by the SwissADME BOILED-Egg model[6]. Causality : Caco-2 cells express critical efflux transporters (e.g., P-glycoprotein). By running the assay bidirectionally (Apical-to-Basolateral and Basolateral-to-Apical), we determine if the compound is a substrate for active efflux, which directly impacts the net oral bioavailability predicted in silico. Methodology :

• Seed Caco-2 cells on polycarbonate filter inserts in transwell plates and culture for 21 days to allow differentiation and tight junction formation.

• Measure Transepithelial Electrical Resistance (TEER) to ensure monolayer integrity (Proceed only if TEER > 250 Ω·cm²).

• Prepare a 10 μM dosing solution of the 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene derivative in HBSS buffer (pH 7.4).

• Apply the dosing solution to the apical (A) chamber for A-to-B transport, and to the basolateral (B) chamber for B-to-A transport.

• Incubate at 37°C for 2 hours, extracting 50 μL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes.

• Quantify compound concentration via LC-MS/MS and calculate the apparent permeability coefficient ( Papp​ ). An efflux ratio ( Papp,B−A​/Papp,A−B​ ) > 2.0 indicates active efflux.

Protocol B: Metabolic Stability in Human Liver Microsomes (HLM)

Objective : Validate the high intrinsic clearance and rapid metabolism predicted by pkCSM[7]. Causality : HLMs contain active CYP450 enzymes. By measuring the parent compound's disappearance over time in the presence of co-factors, we calculate the in vitro intrinsic clearance ( CLint​ ). This metric is mathematically scaled to predict in vivo hepatic clearance, validating the computational models. Methodology :

• Pre-incubate 1 μM of the test compound with pooled Human Liver Microsomes (0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding an NADPH regenerating system (1 mM final concentration).

• Terminate the reaction at specific time points (0, 5, 15, 30, 45, 60 minutes) by adding three volumes of ice-cold acetonitrile containing a stable-isotope internal standard.

• Centrifuge at 4000 rpm for 15 minutes to precipitate microsomal proteins.

• Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining. Plotting the natural log of the remaining compound versus time yields the elimination rate constant ( k ), allowing for the calculation of t1/2​ and CLint​ .

Conclusion

Derivatives of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene possess a highly favorable physicochemical profile for oral absorption and tissue distribution. However, the exact structural feature responsible for their potent pharmacodynamics—the electrophilic 2-nitrovinyl group—acts as a double-edged sword, driving rapid metabolic clearance and potential hepatotoxicity. Future lead optimization campaigns must focus on introducing steric hindrance around the nitroalkene moiety to tune its Michael acceptor reactivity, thereby widening the therapeutic window.

References

• Title: 2-Methoxy-4-(2-nitrovinyl)
• Source: nih.
• Source: nih.
• Title: Targeting the NLRP3 Inflammasome: Novel Inhibitors for Cardiovascular Disease Management - Preprints.
• Source: acs.
• Title: Synthesis and Pro-Apoptotic Effects of Nitrovinylanthracenes and Related Compounds in Chronic Lymphocytic Leukaemia (CLL) and Burkitt's Lymphoma (BL)
• Source: researchgate.

Sources

• 1. 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene | C12H15NO4 | CID 16440017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. preprints.org [preprints.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pkCSM: Predicting Small-Molecule Pharmacokinetic and Toxicity Properties Using Graph-Based Signatures - PMC [pmc.ncbi.nlm.nih.gov]

Structural Elucidation and X-Ray Crystallography of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene: A Technical Guide

Executive Summary

The compound 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene (C₁₂H₁₅NO₄), a substituted β -nitrostyrene derivative, serves as a critical synthetic intermediate in the development of biologically active molecules, including phenethylamine derivatives and dopamine receptor antagonists[1][2][3]. Understanding its three-dimensional atomic arrangement is paramount for predicting its chemical reactivity, steric profile, and supramolecular behavior. This technical guide establishes a rigorous, self-validating framework for the crystallization, Single-Crystal X-Ray Diffraction (SCXRD) analysis, and structural elucidation of this compound and its closely related analogues.

Chemical Context and Structural Significance

2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene features a highly conjugated system comprising a central benzene ring substituted with a propoxy group at position 1, a methoxy group at position 2, and a 2-nitrovinyl group at position 4[1]. The exact spatial orientation of these functional groups dictates the molecule's behavior in solid-state packing and solution-state reactions[3].

In nitrostyrene derivatives, the π -system of the aromatic ring is conjugated with the alkene and the strongly electron-withdrawing nitro group. This electronic delocalization inherently favors a planar molecular geometry[4]. However, the bulky alkoxy substituents (methoxy and propoxy) introduce steric hindrance, which can induce a slight torsional twist between the phenyl ring and the nitrovinyl plane, directly impacting the compound's packing efficiency and stability[3][4].

Logic of supramolecular assembly in alkoxy-substituted nitrostyrenes.

Quantitative Crystallographic Parameters

While the exact unit cell dimensions can vary based on crystallization conditions (e.g., polymorph formation), data from structurally analogous alkoxy-nitrostyrenes provide a highly reliable predictive baseline for this compound's crystallographic profile[3][4].

Table 1: Representative Crystallographic Parameters for Alkoxy-Nitrostyrene Derivatives

Parameter	Expected Range / Typical Value	Structural Significance / Causality
Crystal System	Monoclinic or Orthorhombic	Common for planar, conjugated organic molecules lacking strong chiral centers[4].
Space Group	P21​/c or Pbca	Facilitates dense packing via inversion centers and glide planes, minimizing void space[4].
Data Collection Temp.	100(2) K	Reduces thermal motion (Debye-Waller factors), sharpening electron density peaks[3].
Final R1​ Index	<0.05	Validates high agreement between the structural model and experimental diffraction data.
Torsion Angle (C-C=C-N)	≈175∘−180∘	Confirms the (E)-configuration and co-planarity required for extended π -conjugation[1][4].

Self-Validating Experimental Protocols

To achieve publication-grade structural data, the workflow must integrate causality-driven choices with built-in validation checks at every stage.

Protocol A: Crystal Growth via Controlled Slow Evaporation

Nitrostyrenes are susceptible to polymerization or degradation under excessive heat or UV light. Therefore, ambient-temperature vapor diffusion or slow evaporation is required.

• Solvent Selection: Dissolve 20 mg of synthesized 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene in a minimum volume of a binary solvent system (e.g., Dichloromethane/Ethanol, 1:3 v/v).

  • Causality: Dichloromethane (DCM) provides high initial solubility, while Ethanol acts as an antisolvent. As the more volatile DCM evaporates, the ethanol concentration slowly increases, gently driving the solution into supersaturation without crashing out the solute.

• Filtration: Pass the solution through a 0.22 μ m PTFE syringe filter into a clean, unscratched glass vial.

  • Validation Check: The filtrate must be completely optically clear. Any microscopic particulate matter will act as heterogeneous nucleation sites, resulting in a microcrystalline powder rather than the desired single crystals.

• Evaporation: Puncture the vial cap with a single needle hole and place it in a dark, vibration-free environment at 20 °C.

• Harvesting: After 3–5 days, inspect the vial for crystal formation.

  • Validation Check: Examine the harvested specimens under a polarized light microscope. A suitable crystal will exhibit uniform color and complete optical extinction when rotated by 90°, confirming a single, untwinned crystalline domain.

Protocol B: Single-Crystal X-Ray Diffraction (SCXRD) Workflow

Precise determination of bond lengths and intermolecular interactions requires high-resolution diffraction data[3].

• Mounting: Coat the selected crystal (optimal dimensions ≈0.2×0.2×0.1 mm) in Paratone-N oil and mount it on a MiTeGen loop.

  • Causality: The oil protects the crystal from atmospheric moisture degradation and acts as a rigid, amorphous glass upon flash-cooling, preventing ice ring formation in the diffraction pattern.

• Cooling: Flash-cool the crystal to 100 K using an open-flow nitrogen cryostat.

• Diffraction: Expose the crystal to Cu K α radiation ( λ=1.54184 Å) or Mo K α radiation on a diffractometer.

  • Validation Check: Collect preliminary frames to calculate the internal agreement factor ( Rint​ ). Proceed with full data collection only if Rint​<0.05 . This mathematically validates the consistency of the unit cell and confirms the correct Laue group assignment.

• Solution & Refinement: Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

  • Validation Check: The structural model is validated when the Goodness-of-Fit (GooF) approaches 1.0 and the final R1​ value is <5% , with no residual electron density peaks >1.0 e⋅A˚−3 .

Sequential workflow for the crystallographic analysis of nitrostyrenes.

Supramolecular Network and Intermolecular Interactions

The crystal engineering of nitroethenylbenzene derivatives relies heavily on predictable non-covalent interactions[5]. In the solid state, 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene is expected to assemble into a complex three-dimensional network driven by two primary forces:

• π−π Stacking: The planar conjugated backbone allows adjacent molecules to stack efficiently. The distance between the centroids of the aromatic rings typically falls within the 3.5−3.8 Å range, stabilizing the lattice[5].

• Hydrogen Bonding: While lacking strong classical hydrogen bond donors (like -OH or -NH), the highly electronegative oxygen atoms of the nitro group ( −NO2​ ) and the alkoxy groups act as strong hydrogen bond acceptors. These interact with the slightly acidic vinylic and aromatic protons (C-H···O interactions) to direct the assembly of individual molecules into ordered supramolecular sheets[5].

By analyzing these interactions via SCXRD, researchers can accurately predict the compound's solubility profile, thermal stability, and its behavior when utilized as a precursor in complex multi-step organic syntheses[3][6].

References

• Title: 2-Methoxy-4-(2-nitrovinyl)
• Title: Fluoroalkoxylated C-3 and C-9 (S)
• Title: Structural Analysis and Conformation of 1-(3-Nitrophenyl)
• Title: Single crystal X-ray structure of (Z)
• Title: 1-[(E)

Sources

• 1. 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene | C12H15NO4 | CID 16440017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluoroalkoxylated C-3 and C-9 (S)-12-Bromostepholidine Analogues with D1R Antagonist Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. growingscience.com [growingscience.com]
• 5. 1-[(E)-2-nitroethenyl]-4-propoxybenzene | 6946-31-2 | Benchchem [benchchem.com]
• 6. Synthesis, X-ray Diffraction, Thermogravimetric and DFT Analyses of Pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical Profiling and Analytical Methodologies for 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Structural Thermodynamics, Synthetic Workflows, and Thermal Analysis

Executive Summary & Chemical Identity

The compound 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene (CAS: 70622-82-1) is a highly functionalized nitroalkene belonging to the substituted β-nitrostyrene family[1]. In medicinal chemistry and drug development, these compounds serve as critical electrophilic intermediates. They are most frequently utilized as direct precursors to substituted phenethylamines, yielding the final amine product upon reduction with lithium aluminum hydride (LiAlH₄)[2].

Because empirical thermal data for this specific CAS registry number is sparse in public databases, application scientists must rely on structural thermodynamics and comparative analog profiling to predict its behavior, followed by rigorous, self-validating experimental protocols to establish its exact melting point (MP) and boiling point (BP).

Structural Mechanics & Predictive Thermodynamics

To establish a baseline for thermal analysis, we must first analyze how the specific substituents—a 2-methoxy group and a 1-propoxy group—alter the intermolecular forces of the rigid β-nitrostyrene core.

• Melting Point (Crystal Lattice Energy): The planar nature of the nitrostyrene backbone promotes strong π−π stacking. In highly symmetrical or compact analogs like 3,4-dimethoxy-β-nitrostyrene, this results in a tightly packed crystal lattice and a high melting point (140 °C)[3]. However, the introduction of a three-carbon aliphatic chain (the 1-propoxy group) introduces significant conformational flexibility and steric bulk. This disrupts the highly ordered crystal lattice, predictably lowering the melting point.

• Boiling Point (Vaporization Energy): Boiling points are governed by molecular weight and London dispersion forces in the liquid phase. The addition of two methylene units (-CH₂-CH₂-) relative to the dimethoxy analog increases the molecule's surface area and polarizability. This strengthens van der Waals interactions, requiring more thermal energy for vaporization.

Table 1: Comparative Physicochemical Data of Substituted β-Nitrostyrenes

Compound Name	CAS Number	Molecular Weight	Melting Point (°C)	Boiling Point (°C)
β-Nitrostyrene	102-96-5	149.15 g/mol	58	255[2]
3,4-Dimethoxy-β-nitrostyrene	4230-93-7	209.20 g/mol	140	343.9 (Predicted)[3]
4-Hydroxy-3-methoxy-β-nitrostyrene	6178-42-3	195.17 g/mol	168 - 170	N/A (Decomposes)[4]
2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene	70622-82-1	237.25 g/mol	~110 - 125 (Predicted)	~360 - 380 (Predicted)

Note: The high melting point of the 4-hydroxy analog is driven by strong intermolecular hydrogen bonding, a force absent in our target compound[4].

Synthetic Methodology (The Henry Reaction)

To obtain a pure sample for thermal analysis, the compound must be synthesized via a Henry (nitroaldol) condensation[2].

Causality of Experimental Choices: We utilize ammonium acetate (NH₄OAc) in glacial acetic acid rather than a strong base (like NaOH). The weakly basic acetate ion catalyzes the initial aldol addition, while the acidic solvent and elevated temperature drive the subsequent E1cB dehydration. This specific pathway prevents polymerization of the sensitive nitroalkene and exclusively yields the thermodynamically stable (E)-isomer (trans-isomer) due to steric repulsion in the (Z)-state.

Step-by-Step Synthesis Protocol

• Reagent Preparation: Dissolve 1.0 equivalent of 3-methoxy-4-propoxybenzaldehyde in a reaction vessel containing glacial acetic acid (solvent).

• Catalyst Addition: Add 0.5 equivalents of anhydrous ammonium acetate (NH₄OAc).

• Nitromethane Addition: Introduce 1.5 to 2.0 equivalents of nitromethane to the mixture.

• Condensation & Dehydration: Heat the mixture to a gentle reflux (approx. 105–110 °C) under an inert nitrogen atmosphere for 4 to 6 hours.

• Precipitation: Remove heat and allow the solution to cool to room temperature. Pour the mixture slowly into crushed ice/water with vigorous stirring to precipitate the crude yellow nitroalkene.

• Isolation: Isolate the solid via vacuum filtration. Wash the filter cake with cold distilled water followed by a minimal volume of ice-cold methanol to remove unreacted aldehyde.

• Recrystallization: Recrystallize the crude product from boiling ethanol to yield pure, crystalline 2-methoxy-4-(2-nitrovinyl)-1-propoxybenzene.

Figure 1: Henry (nitroaldol) reaction pathway for synthesizing the target nitrostyrene derivative.

Analytical Workflows: A Self-Validating System

Determining the exact physical properties of nitroalkenes requires caution. Nitrostyrenes possess a highly reactive electrophilic alkene double bond conjugated with a strongly electron-withdrawing nitro group. At elevated temperatures (>200 °C), they are highly prone to radical-initiated or thermally-driven intermolecular polymerization, forming intractable tars[2].

To ensure trustworthiness , the analytical protocols below are designed as self-validating systems.

Melting Point Determination (Cross-Validated)

To prevent misidentifying a polymorphic transition as a melting point, instrumental thermal analysis is paired with visual confirmation.

• Differential Scanning Calorimetry (DSC): Weigh 2–5 mg of the recrystallized sample into an aluminum DSC pan and crimp. Equilibrate the furnace at 25 °C. Ramp the temperature at 10 °C/min under a 50 mL/min nitrogen purge. Record the onset temperature of the sharp endothermic peak.

• Capillary Validation: Pack 2 mm of the sample into a glass capillary tube. Heat in a standard melting point apparatus at a ramp rate of 2 °C/min as you approach the DSC onset temperature. Visually confirm the transition from solid to a clear liquid.

Boiling Point Determination (Vacuum Extrapolation)

Attempting to boil this compound at standard atmospheric pressure (760 mmHg) will inevitably destroy the sample via polymerization before the boiling point is reached.

• Thermogravimetric Analysis (TGA): First, subject a small sample to TGA to establish the exact decomposition onset temperature ( Td​ ). The subsequent distillation must be kept strictly below this temperature.

• Vacuum Micro-distillation: Place the sample in a micro-distillation apparatus equipped with a vacuum pump and a digital manometer. Reduce the system pressure to a stable 10 mmHg.

• Data Acquisition: Heat the sample gradually using a silicone oil bath. Record the vapor temperature at the distillation head when a steady reflux ring is observed and the first drop of distillate collects.

• Extrapolation: Use a pressure-temperature nomograph or the Clausius-Clapeyron equation to extrapolate the observed vacuum boiling point to its standard atmospheric equivalent (760 mmHg).

Figure 2: Self-validating analytical workflow for determining properties of thermolabile nitroalkenes.

References

• 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene | C12H15NO4 | CID 16440017 , PubChem, National Institutes of Health. URL:[Link]

• β-Nitrostyrene , Wikipedia. URL:[Link]

• trans-4-Hydroxy-3-methoxy-beta-nitrostyrene - 6178-42-3 , ChemSynthesis. URL:[Link]

Sources

• 1. 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene | C12H15NO4 | CID 16440017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. β-Nitrostyrene - Wikipedia [en.wikipedia.org]
• 3. 3,4-DIMETHOXY-B-NITROSTYRENE | 4230-93-7 [chemicalbook.com]
• 4. chemsynthesis.com [chemsynthesis.com]

Protocols & Analytical Methods

Henry condensation reaction conditions for 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene

An Application Guide for the Synthesis of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene via Henry Condensation

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Henry condensation, or nitroaldol reaction, stands as a cornerstone of carbon-carbon bond formation in organic synthesis.[1][2][3] This application note provides a detailed protocol and technical guide for the synthesis of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene, a valuable synthetic intermediate. The synthesis involves the base-catalyzed condensation of 3-methoxy-4-propoxybenzaldehyde with nitromethane. This document offers an in-depth exploration of the reaction mechanism, optimization of critical parameters, a step-by-step experimental protocol, and troubleshooting advice to empower researchers in pharmaceutical and chemical development.

Introduction and Significance

The Henry reaction, first reported by Louis Henry in 1895, facilitates the reaction between a nitroalkane and a carbonyl compound to form β-nitro alcohols.[1][4] These products are exceptionally versatile, serving as precursors to a wide array of functional groups, including nitroalkenes, β-amino alcohols, and α-nitro ketones through subsequent transformations like dehydration, reduction, or oxidation.[1][5]

The target molecule, 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene[6], is a nitrostyrene derivative. Such compounds are pivotal building blocks in the synthesis of various biologically active molecules and pharmaceutical intermediates. Its structural similarity to derivatives of vanillin and other natural products makes it a compound of interest for drug discovery and materials science. This guide provides the necessary framework for its efficient and reliable synthesis.

Reaction Mechanism and Principles

The synthesis of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene from 3-methoxy-4-propoxybenzaldehyde and nitromethane proceeds through a two-stage mechanism: a base-catalyzed nitroaldol addition followed by dehydration.

Step 1: Deprotonation: A base abstracts an acidic α-proton from nitromethane, creating a resonance-stabilized nucleophile known as a nitronate anion. The pKa of nitromethane is approximately 10, allowing for the use of mild bases.[7]

Step 2: Nucleophilic Addition: The nitronate anion attacks the electrophilic carbonyl carbon of 3-methoxy-4-propoxybenzaldehyde. This forms a new carbon-carbon bond and results in a tetrahedral β-nitro alkoxide intermediate.

Step 3: Protonation: The alkoxide is protonated by the conjugate acid of the base (or the solvent), yielding a β-nitro alcohol intermediate. All steps of this initial addition are reversible.[1][4]

Step 4: Dehydration: The β-nitro alcohol intermediate is subsequently dehydrated to form the final product, 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene. This elimination reaction is often promoted by heat or acidic/basic conditions during the reaction or work-up.[7][8]

Caption: Mechanism of the Henry reaction for the synthesis of the target product.

Optimization of Reaction Conditions

The efficiency and yield of the Henry condensation are highly dependent on several parameters. The electron-donating nature of the methoxy and propoxy groups on the aromatic aldehyde can slightly reduce its electrophilicity compared to unsubstituted benzaldehyde, making optimization crucial.[9]

Parameter	Recommended Range/Condition	Rationale & Expert Insights
Aldehyde	1.0 equivalent	The limiting reagent. Ensure high purity to avoid side reactions.
Nitromethane	1.5 - 10 equivalents	Often used in excess to shift the reaction equilibrium toward the product side, maximizing the conversion of the more valuable aldehyde.[9]
Catalyst	0.1 - 0.5 equivalents	A variety of bases can be used, including organic amines (n-butylamine, triethylamine) or inorganic bases (K₂CO₃).[10][11][12] The choice of base is critical; stronger bases or higher temperatures can favor dehydration and other side reactions.[8]
Solvent	Methanol, Ethanol, THF, or Solvent-free	Protic solvents like methanol or ethanol can facilitate the protonation step. Solvent-free conditions, often paired with microwave irradiation, can accelerate the reaction.[11]
Temperature	20°C - 60°C	The initial addition is often performed at room temperature. Gentle heating may be required to drive the reaction to completion and facilitate the dehydration step to the nitroalkene.[7] Monitor carefully, as excessive heat promotes side product formation.
Reaction Time	2 - 24 hours	Progress should be monitored by Thin Layer Chromatography (TLC) to determine the point of maximum conversion of the starting aldehyde.

Detailed Synthesis Protocol

This protocol describes a general method for the synthesis of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene on a laboratory scale.

Materials and Reagents

Reagent	CAS No.	MW ( g/mol )	Amount	Equivalents
3-Methoxy-4-propoxybenzaldehyde	57695-98-4	194.23	5.0 g	1.0
Nitromethane	75-52-5	61.04	11.8 g (10.4 mL)	7.5
n-Butylamine	109-73-9	73.14	0.94 g (1.27 mL)	0.5
Methanol	67-56-1	32.04	~50 mL	-
Hydrochloric Acid (2M aq.)	7647-01-0	36.46	~100 mL	-

Experimental Workflow

Caption: Step-by-step workflow for the synthesis and purification.

Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.0 g (25.7 mmol) of 3-methoxy-4-propoxybenzaldehyde in 20 mL of methanol.

• Addition of Reagents: To the stirring solution, add 10.4 mL (193 mmol) of nitromethane, followed by the dropwise addition of 1.27 mL (12.9 mmol) of n-butylamine. The solution will typically change color (e.g., to yellow or red).

• Reaction: Cap the flask and stir the mixture at room temperature. Monitor the reaction's progress by TLC (e.g., using a 4:1 hexane:ethyl acetate eluent) until the aldehyde spot has been consumed (typically 2-4 hours).

• Crystallization: Once the reaction is complete, allow the mixture to stand at room temperature. A solid mass of the product should precipitate. The process can be aided by cooling in an ice bath.

• Work-up and Neutralization: Break up the solid mass with a spatula. Add 30 mL of cold methanol and stir to create a slurry. Slowly add approximately 100 mL of 2M aqueous HCl while stirring. This will neutralize the catalyst and protonate any remaining nitronate, causing the product to fully precipitate, often with a color change to bright yellow.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the filter cake thoroughly with deionized water until the filtrate is neutral, then wash with a small amount of cold methanol to remove residual impurities.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or isopropanol, to yield a crystalline solid.

• Drying and Characterization: Dry the purified product under vacuum. Characterize the final compound by ¹H NMR, ¹³C NMR, IR spectroscopy, and melting point analysis to confirm its identity and purity.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Inactive catalyst. 2. Low reaction temperature. 3. Impure starting materials.	1. Use a fresh bottle of amine catalyst. 2. Gently warm the reaction mixture to 40-50°C and monitor. 3. Purify the aldehyde by distillation or recrystallization if necessary.
Formation of Oily Product	Incomplete reaction or presence of the β-nitro alcohol intermediate without dehydration.	1. Extend the reaction time or gently heat the mixture. 2. During work-up, ensure sufficient acidification to promote dehydration.
Low Yield	1. Product loss during work-up/transfer. 2. Unfavorable reaction equilibrium. 3. Formation of side products.	1. Ensure complete precipitation before filtration. 2. Increase the excess of nitromethane. 3. Use milder reaction conditions (lower temperature, less catalyst) to minimize side reactions like polymerization of the aldehyde.[8]

Safety and Handling

• Nitromethane: Is a flammable and toxic liquid. It is also a suspected carcinogen. Handle exclusively in a well-ventilated chemical fume hood. Avoid heat, sparks, and open flames.

• n-Butylamine: Is a corrosive and flammable liquid. Causes severe skin burns and eye damage. Use appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Hydrochloric Acid: Is corrosive. Handle with care and appropriate PPE.

• Always perform the reaction in a chemical fume hood.

Conclusion

The Henry condensation is a robust and highly effective method for synthesizing 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene. By carefully controlling key parameters such as stoichiometry, catalyst choice, and temperature, researchers can achieve high yields of this valuable intermediate. This guide provides a comprehensive framework, from mechanistic understanding to practical application, to facilitate the successful implementation of this reaction in a research and development setting.

References

• Wikipedia. (n.d.). Henry reaction. Retrieved from [Link]

• Yin, J., et al. (2018). Probing the catalytic promiscuity of an archeal peptidase for nitroaldol reaction: A new source for biocatalysis. Green Chemistry - RSC Publishing. Retrieved from [Link]

• El-Salam, H. A., et al. (2018). Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol. SCIRP. Retrieved from [Link]

• Professor Dave Explains. (2022, July 14). Henry Reaction [Video]. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Henry Reaction. Retrieved from [Link]

• Milner, S., et al. (2012). Biocatalytic Approaches to the Henry (Nitroaldol) Reaction. European Journal of Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Henry Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the Henry reaction [Table]. Retrieved from [Link]

• ResearchGate. (n.d.). Condensation of 4‐methoxybenzaldehyde with 2‐hydroxyacetophenone using MgO/fly ash as base catalyst. Retrieved from [Link]

• ResearchGate. (n.d.). 2-hydroxy-4-methoxybenzaldehyde, an astounding food flavoring metabolite: A review. Retrieved from [Link]

• MDPI. (2024). Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex. Retrieved from [Link]

• PubChem. (n.d.). 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene. Retrieved from [Link]

• Google Patents. (n.d.). Methods of synthesizing 2-methoxymethyl-1,4-benzenediamine.

• MDPI. (2023). 2-Methoxy-4-Vinylphenol as a Biobased Monomer Precursor for Thermoplastics and Thermoset Polymers. Retrieved from [Link]

• SynArchive. (n.d.). Henry Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Two-step reductive amination synthesis of 4-methoxy-N-(4-nitrobenzyl)aniline. Retrieved from [Link]

• PubChem. (n.d.). 3-Methoxy-4-propoxybenzaldehyde. Retrieved from [Link]

Sources

• 1. Henry reaction - Wikipedia [en.wikipedia.org]
• 2. Henry Reaction [organic-chemistry.org]
• 3. synarchive.com [synarchive.com]
• 4. m.youtube.com [m.youtube.com]
• 5. almacgroup.com [almacgroup.com]
• 6. 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene | C12H15NO4 | CID 16440017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. scirp.org [scirp.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Reduction of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene using lithium aluminum hydride

Application Note: Reduction of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene using Lithium Aluminum Hydride

Abstract This application note details the mechanistic rationale, safety considerations, and a self-validating experimental protocol for the reduction of 2-methoxy-4-(2-nitrovinyl)-1-propoxybenzene to 2-(3-methoxy-4-propoxyphenyl)ethanamine. Utilizing lithium aluminum hydride (LiAlH₄), this one-pot procedure efficiently reduces both the conjugated alkene and the nitro group, providing a robust pathway for the synthesis of complex phenethylamines.

Introduction & Mechanistic Rationale

The synthesis of substituted phenethylamines is a critical transformation in neuropharmacology and drug development[1]. The substrate, 2-methoxy-4-(2-nitrovinyl)-1-propoxybenzene (a substituted β-nitrostyrene), contains a highly electrophilic alkene conjugated with a strongly electron-withdrawing nitro group.

Selecting the appropriate reducing agent is dictated by the target oxidation state. While sodium borohydride (NaBH₄) alone selectively reduces the alkene to yield a nitroalkane, achieving the primary amine requires either transition metal catalysis (e.g., NaBH₄/CuCl₂)[2] or a more powerful hydride source. Lithium aluminum hydride (LiAlH₄) is the premier reagent for this transformation, driving the complete reduction of both functional groups in a single pot[1].

Mechanistic Pathway: The reaction initiates via the conjugate addition of a hydride to the electron-deficient β-carbon, forming a nitronate intermediate. Because the aluminum hydride species is highly reactive, it subsequently attacks the nitro group, driving it through nitroso and hydroxylamine intermediates. The rate-limiting step is typically the cleavage of the N–O bond in the hydroxylamine intermediate, which necessitates thermal energy (refluxing conditions) to fully convert to the primary amine[1].

Figure 1: Mechanistic cascade of β-nitrostyrene reduction to a primary amine via LiAlH4.

Safety & Reagent Handling

LiAlH₄ is a highly pyrophoric reagent that reacts violently with moisture, liberating highly flammable hydrogen gas[3].

• Atmosphere: All manipulations must be performed under an inert Argon or Nitrogen atmosphere using flame-dried glassware[3].

• Solvent Selection: Anhydrous tetrahydrofuran (THF) is preferred over diethyl ether for this specific substrate. THF's higher boiling point (66 °C) provides the necessary thermal energy during reflux to drive the reduction of the stubborn hydroxylamine intermediate to the primary amine.

• Quenching Strategy: The most critical safety and isolation step is the quench. Unreacted LiAlH₄ and intermediate aluminum complexes form intractable, gelatinous emulsions if simply quenched with acid or water. The Fieser Workup is the industry standard, utilizing a precise ratio of water and sodium hydroxide to precipitate the aluminum salts as a granular, easily filterable white solid[3][4].

Experimental Protocol

Self-Validating Design: This protocol includes visual cues and in-process controls to ensure reaction fidelity.

Materials:

• 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene (1.0 eq, 10 mmol, ~2.37 g)

• Lithium Aluminum Hydride (LiAlH₄) (4.0 eq, 40 mmol, ~1.52 g)

• Anhydrous THF (50 mL)

• 15% Aqueous NaOH solution

Step-by-Step Methodology:

• Reagent Preparation: To a flame-dried, 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add anhydrous THF (30 mL) under an Argon atmosphere. Cool the flask to 0 °C in an ice bath. Carefully suspend LiAlH₄ (1.52 g) in the stirring THF.

• Substrate Addition: Dissolve 2-methoxy-4-(2-nitrovinyl)-1-propoxybenzene (2.37 g) in anhydrous THF (20 mL). Add this solution dropwise to the LiAlH₄ suspension over 30 minutes. Causality: Dropwise addition controls the highly exothermic conjugate addition, preventing solvent boil-over and minimizing dimerization side-reactions.

• Thermal Reflux: Once addition is complete, remove the ice bath and gradually heat the reaction to reflux (66 °C). Maintain reflux for 3–4 hours. In-Process Control: Monitor by TLC (e.g., 9:1 DCM:MeOH). The disappearance of the bright yellow nitrostyrene spot indicates complete conversion.

• The Fieser Quench: Cool the reaction mixture strictly to 0 °C. For the 1.52 g of LiAlH₄ used, sequentially and cautiously add:

  • 1.52 mL of distilled H₂O (Dropwise! Wait for vigorous H₂ evolution to subside)[4].

  • 1.52 mL of 15% aqueous NaOH [4].

  • 4.56 mL of distilled H₂O [4].

• Isolation: Remove the ice bath and stir vigorously at room temperature for 15–30 minutes. A stark transition will occur: the gray/black mixture will turn into a suspension with a granular white precipitate[3]. Add anhydrous MgSO₄, stir for an additional 15 minutes, and filter the mixture through a pad of Celite. Wash the filter cake thoroughly with hot THF or ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude freebase amine. To isolate as a stable salt, dissolve the oil in minimal anhydrous diethyl ether and add ethereal HCl dropwise until precipitation ceases. Filter and dry the 2-(3-methoxy-4-propoxyphenyl)ethanamine hydrochloride salt.

Figure 2: Step-by-step experimental workflow incorporating the Fieser workup for safe isolation.

Quantitative Data: Comparison of Reducing Agents

To provide context for the selection of LiAlH₄, Table 1 summarizes alternative reducing systems for β-nitrostyrenes.

Table 1: Comparative Efficacy of Reducing Agents for β-Nitrostyrenes

Reducing Agent	Alkene Reduction	Nitro Reduction	Typical Yield	Reaction Conditions	Ref.
LiAlH₄	Yes	Yes (to Amine)	75–85%	Anhydrous THF/Et₂O, Reflux, Ar atm.	[1]
NaBH₄ / CuCl₂	Yes	Yes (to Amine)	62–83%	EtOH, RT, 10–30 min, One-pot	[2]
NaBH₄ (Alone)	Yes	No (Nitroalkane)	80–90%	MeOH/EtOH, 0 °C to RT	[2]
Red-Al	Yes	Yes (to Amine)	70–80%	Toluene/Benzene, 50–80 °C	[5]

Note: While NaBH₄/CuCl₂ offers milder conditions, LiAlH₄ remains the most robust method for highly substituted, electron-rich aromatic systems where transition metal coordination might be sterically hindered or cause unwanted side reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Magic Formulas [chem.rochester.edu]
• 5. Reduction of β-nitrostyrene with sodium bis-(2-methoxyethoxy)-aluminium dihydride. A convenient route to substituted phenylisopropylamines - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Catalytic Hydrogenation Protocols for 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene: Pathway-Specific Reduction Techniques

Introduction & Mechanistic Rationale

2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene (commonly referred to as 3-methoxy-4-propoxy- β -nitrostyrene) is a critical intermediate in the synthesis of substituted phenethylamines and related pharmaceutical scaffolds[1]. The molecule presents a unique catalytic challenge: it contains a conjugated alkene (C=C) and a nitro group (-NO2), both of which possess remarkably similar activation energy barriers for hydrogenation[2].

Depending on the catalyst architecture, electronic modulation, and solvent environment, the reduction of this substrate can be driven toward three distinct end-points. As an application scientist, selecting the correct protocol requires understanding the thermodynamic and kinetic causality behind these competing pathways.

Mechanistic Causality in Catalyst Selection

• Pathway A (Complete Reduction to Phenethylamine): Achieving complete reduction requires a standard noble metal catalyst (10% Pd/C) but strictly demands a highly acidic environment. During the sequential reduction of the nitro group, reactive intermediates such as hydroxylamines and imines are formed. In neutral or basic media, the newly formed primary amine acts as a nucleophile, attacking the intermediate imine to form a Schiff base, which subsequently reduces to an unwanted secondary amine dimer[3]. The addition of strong acid (HCl) immediately protonates the primary amine, neutralizing its nucleophilicity and driving the reaction exclusively to the primary amine salt[4].

• Pathway B (Chemoselective C=C Reduction): To selectively reduce the alkene while leaving the nitro group intact, the catalyst's electronic structure must be modulated. Using, the epitaxial growth of a Ru shell on a Pd core decreases the adsorption energy for the highly polar -NO2 group. This structural engineering kinetically favors the hydrogenation of the C=C double bond to yield the nitroalkane[2].

• Pathway C (Chemoselective -NO2 Reduction): Conversely, reducing the nitro group while preserving the alkene requires polar active sites. Intermetallic compounds like or utilize highly electronegative metals (Pb or Co) to preferentially bind the electron-rich oxygen atoms of the nitro group. This anchors the -NO2 moiety to the catalyst surface while repelling the non-polar alkene, resulting in the selective formation of the aminostyrene[5][6].

Pathway Divergence Visualization

Fig 1: Catalytic hydrogenation pathways for 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene.

Experimental Protocols

Protocol A: Complete Reduction to Phenethylamine Hydrochloride

Designed for bulk preparative work using standard Parr hydrogenation equipment.

• Substrate Preparation: In a 500 mL heavy-walled Parr hydrogenation bottle, suspend 10.0 g (38.3 mmol) of 2-methoxy-4-(2-nitrovinyl)-1-propoxybenzene in 150 mL of absolute ethanol.

• Acidification (Critical Step): Add 15 mL of concentrated aqueous HCl (12 M). Causality: This ensures the reaction mixture remains at a pH < 2, guaranteeing immediate protonation of the product to prevent oxime cross-coupling[3].

• Catalyst Addition: Under a gentle blanket of Argon, carefully add 2.0 g of 10% Palladium on Carbon (Pd/C). Safety: Pd/C is highly pyrophoric in the presence of solvent vapors; inert gas blanketing is mandatory.

• Hydrogenation: Attach the bottle to the Parr shaker. Purge the headspace with H₂ gas three times. Pressurize the vessel to 50 psi with H₂ and initiate vigorous agitation. Heat the vessel to 50 °C.

• Monitoring: The reaction will consume approximately 4 molar equivalents of H₂. Continue agitation until the pressure drop ceases (typically 4–6 hours).

• Workup & Isolation: Vent the system and purge with Argon. Filter the mixture through a tightly packed Celite pad to remove the catalyst. Wash the pad with 50 mL of hot ethanol. Concentrate the filtrate under reduced pressure. Triturate the resulting heavy oil with cold acetone to precipitate the pure amine hydrochloride salt.

• Self-Validation: Dissolve a 10 mg aliquot in D₂O. ¹H-NMR must show the complete disappearance of the vinylic doublets ( δ 7.5–8.0 ppm) and the emergence of two distinct aliphatic triplets ( δ 2.8 and 3.1 ppm) corresponding to the new ethylamine backbone.

Protocol B: Chemoselective Reduction to Nitroalkane

Designed for the selective isolation of the aliphatic nitro intermediate.

• Substrate Preparation: Dissolve 5.0 g (19.1 mmol) of the substrate in 100 mL of anhydrous THF.

• Catalyst Addition: Add 0.5 g of Pd@Ru core-shell nanocubes. Causality: The Ru shell suppresses the activation of the -NO2 group, directing the adsorbed hydrogen exclusively to the alkene[2].

• Hydrogenation: Transfer to a standard autoclave, purge with H₂, and pressurize to 1 atm (14.7 psi). Stir at 25 °C for 3 hours.

• Workup & Isolation: Filter the mixture through Celite, wash with THF, and concentrate under reduced pressure to yield 2-methoxy-4-(2-nitroethyl)-1-propoxybenzene as a pale yellow oil.

• Self-Validation: FTIR spectroscopy must confirm the retention of the strong symmetric and asymmetric -NO2 stretches at 1520 cm⁻¹ and 1340 cm⁻¹, coupled with the complete disappearance of the conjugated C=C stretch at 1640 cm⁻¹.

Protocol C: Chemoselective Reduction to Aminostyrene

Designed for the preservation of the vinyl group.

• Substrate Preparation: Dissolve 5.0 g of the substrate in 100 mL of methanol.

• Catalyst Addition: Add 1.0 g of RhPb₂ intermetallic catalyst (or 0.30 wt% Co-promoted Pt/C). Causality: The polar active sites generated by Pb or Co anchor the nitro group for targeted reduction[5][6].

• Hydrogenation: Pressurize the reactor to 4 MPa (~580 psi) H₂ and heat to 70 °C for 4 hours.

• Workup & Isolation: Filter the catalyst, concentrate the solvent, and purify via flash column chromatography (Hexanes/EtOAc) to isolate 2-methoxy-4-(2-aminovinyl)-1-propoxybenzene.

• Self-Validation: FTIR must show the complete disappearance of the -NO2 stretches (1520/1340 cm⁻¹) and the appearance of primary amine N-H stretches (~3300-3400 cm⁻¹), while ¹H-NMR retains the vinylic doublets.

Quantitative Data Comparison

Table 1 summarizes the expected yields and chemoselectivity profiles based on the selected catalytic pathway.

Target Product	Catalyst System	Solvent Environment	Temp (°C)	H₂ Pressure	Expected Yield (%)	Chemoselectivity (%)
Phenethylamine (Complete)	10% Pd/C	EtOH / 12M HCl	50	50 psi	80–85	> 95
Nitroalkane (C=C only)	Pd@Ru Nanocubes	Anhydrous THF	25	1 atm (14.7 psi)	~ 90	> 99
Aminostyrene (-NO₂ only)	RhPb₂ or Co-Pt/C	Methanol	70	4 MPa (580 psi)	85–92	91–94

References

• beta-Phenethylamines. The Catalytic Hydrogenation of omega-Nitrostyrenes Source: Erowid / Rhodium Chemistry Archive URL:[Link]

• Selective hydrogenation of 4-nitrostyrene to 4-nitroethylbenzene catalyzed by Pd@Ru core–shell nanocubes Source: Shaowei Chen Laboratory, UC Santa Cruz / Nano Research URL:[Link]

• Chemoselective Hydrogenation of Nitrostyrene to Aminostyrene over Pd- and Rh-Based Intermetallic Compounds Source: ACS Catalysis (2014) URL:[Link]

• Selective Hydrogenation of 3-Nitrostyrene over a Co-promoted Pt Catalyst Supported on P-containing Activated Charcoal Source: Catalysts, MDPI (2019) URL:[Link]

• 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene (CID 16440017) Source: PubChem, National Institutes of Health URL:[Link]

Sources

• 1. 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene | C12H15NO4 | CID 16440017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 3. beta-Phenethylamines. The Catalytic Hydrogenation of omega-Nitrostyrenes - [www.rhodium.ws] [erowid.org]
• 4. Synthesis of Phenethylamines by Catalytic Hydrogenation of Nitrostyrenes - [www.rhodium.ws] [chemistry.mdma.ch]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Stabilizing 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene During Storage

Welcome to the Technical Support Center for 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing polymerization and ensuring the long-term stability of this valuable compound. Here, you will find troubleshooting advice, frequently asked questions, and detailed protocols to support your experimental success.

Introduction: The Challenge of Storing Nitroalkenes

2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene belongs to the nitroalkene class of compounds. The electron-withdrawing nature of the nitro group activates the vinyl group, making it a highly useful intermediate in organic synthesis. However, this same reactivity renders it susceptible to unwanted polymerization, which can be initiated by heat, light, impurities, or changes in pH.[1] Proper storage and handling are therefore critical to maintain the compound's integrity and ensure reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs that my 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene has started to polymerize?

A1: Polymerization is often visually apparent. Key indicators include:

• Increased Viscosity: The sample may become noticeably thicker or more viscous.

• Solidification: The material may partially or completely solidify.

• Color Change: A change from its typical color to a darker or brownish hue can indicate degradation and polymerization.[2]

• Insolubility: The compound may no longer fully dissolve in solvents in which it was previously soluble.

Q2: What are the main triggers for polymerization of this compound?

A2: Several factors can initiate the polymerization of nitrostyrenes:

• Heat: Elevated temperatures provide the activation energy for thermal self-initiation of polymerization.[3]

• Light: Exposure to UV radiation can generate free radicals, leading to radical polymerization.[4]

• Impurities: Acidic or basic impurities can act as catalysts for anionic or cationic polymerization.[5] The presence of radical-initiating impurities can also be a cause.[1]

• Oxygen: Oxygen can participate in the initiation of radical polymerization.[1]

• pH Changes: Both strongly acidic and basic conditions can promote degradation and polymerization.[2]

Q3: What is the recommended temperature for long-term storage?

A3: For optimal long-term stability, it is recommended to store 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene at low temperatures, preferably in a freezer at -20°C.[1] Studies on similar compounds have shown that lower temperatures significantly slow the rate of degradation.[6]

Q4: Should I store the compound as a solid or in solution?

A4: While storing the compound as a dry solid is generally preferred, preparing stock solutions for immediate use is common practice. If you prepare a stock solution, it is crucial to use a dry, aprotic solvent. These solutions should be stored at -20°C or -80°C in small, single-use aliquots to prevent repeated freeze-thaw cycles, which can introduce moisture.[2]

Q5: What are polymerization inhibitors and should I use them?

A5: Polymerization inhibitors are chemical compounds that are added in small quantities to prevent premature polymerization. For nitroalkenes, common and effective inhibitors include:

• Butylated hydroxytoluene (BHT): A widely used radical scavenger.

• Hydroquinone (HQ): Another effective radical inhibitor.

• 4-Methoxyphenol (MEHQ): A common stabilizer for monomers.[1][7]

The use of an inhibitor, typically at a concentration of 100-1000 ppm, is highly recommended for long-term storage.[1]

Q6: If my compound has polymerized, can I reverse it?

A6: In some cases, depolymerization may be possible. This typically involves heating the polymer under vacuum in the presence of a non-volatile radical scavenger, such as hydroquinone, to recover the monomer by distillation.[1] However, the success of this process is highly dependent on the specific polymer and the stability of the monomer.[1]

Troubleshooting Guide: Preventing and Addressing Polymerization

This guide provides a systematic approach to troubleshooting common issues related to the storage and handling of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene.

Visualizing the Problem: Factors and Prevention

The following diagram illustrates the key factors that can lead to polymerization and the corresponding preventative strategies.

Caption: Factors causing nitroalkene polymerization and preventative strategies.

Recommended Storage Conditions

For optimal stability, the following storage conditions are recommended.

Parameter	Recommendation	Rationale
Temperature	-20°C (Freezer)	Significantly slows down the rate of thermal polymerization and other degradation pathways.[1]
Atmosphere	Inert gas (Argon or Nitrogen)	Excludes oxygen, which can initiate radical polymerization.[1]
Light	Amber glass vial, stored in the dark	Protects the compound from UV light, which can induce photochemical degradation and polymerization.[2]
Inhibitor	100-1000 ppm of BHT or Hydroquinone	Scavenges free radicals that can initiate polymerization.[1]
Purity	High purity, free of acidic or basic residues	Impurities can act as catalysts for polymerization.[1]
Container	Tightly sealed glass vial	Prevents exposure to atmospheric moisture and oxygen.

Troubleshooting Flowchart

If you suspect polymerization has occurred, follow this logical workflow to diagnose and address the issue.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Unusual Reactivities of ortho-Hydroxy-β-nitrostyrene [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. WO2021022550A1 - Polymerization inhibitor compositions and uses thereof - Google Patents [patents.google.com]

Technical Support Center: Strategies for the Chemoselective Reduction of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene

Welcome to the technical support guide for the reduction of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene. This document is designed for researchers, chemists, and drug development professionals who are working with this versatile intermediate. The reduction of the conjugated nitroalkene functionality is a critical transformation, yet it presents significant challenges due to the presence of multiple reducible sites. Achieving high yield and purity of the desired primary amine, 2-methoxy-4-(2-aminoethyl)-1-propoxybenzene, requires careful selection of reagents and reaction conditions to navigate a complex landscape of potential side reactions.

This guide moves beyond simple protocols to provide in-depth, field-proven insights into troubleshooting common issues, explaining the chemical principles behind our recommendations, and offering validated experimental procedures to ensure the success of your synthesis.

Section 1: Understanding the Reaction Landscape

The reduction of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene involves the transformation of two key functional groups: the carbon-carbon double bond (alkene) and the nitro group. The challenge lies in their comparable reactivity towards many reducing agents, leading to a variety of potential products. A successful synthesis hinges on controlling the chemoselectivity of the reduction.

The primary goal is typically the complete reduction of both the alkene and the nitro group to yield the saturated primary amine. However, incomplete or alternative reaction pathways can lead to several common byproducts, as illustrated below.

Caption: Potential reduction pathways for 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene.

Section 2: Troubleshooting Guides and FAQs

This section addresses the most common challenges encountered during the reduction process in a direct question-and-answer format.

Q1: My main product is the saturated nitroalkane, not the desired amine. How can I favor complete reduction?

Cause: This is the most frequent issue and arises from using a reducing agent that is more selective for the carbon-carbon double bond than the nitro group. Sodium borohydride (NaBH₄) is a classic example of such a reagent; it readily reduces the conjugated alkene but is generally ineffective for reducing nitro groups under standard conditions[1][2][3].

Solution: To obtain the primary amine, you must employ a reducing system capable of reducing both functionalities.

• Catalytic Hydrogenation: This is often the method of choice. Catalysts like Palladium on carbon (Pd/C) or Raney Nickel with a hydrogen source (H₂ gas or a transfer agent like ammonium formate) are highly effective for reducing both aromatic and aliphatic nitro groups to amines[4][5].

• Lithium Aluminum Hydride (LiAlH₄): As a powerful, non-selective reducing agent, LiAlH₄ will reduce both the nitro group and the alkene[4][5][6]. However, it is pyrophoric and requires strictly anhydrous conditions and careful handling[7]. It can also sometimes lead to hydroxylamine or oxime impurities[4].

• Metal/Acid Systems: Classic methods using iron (Fe) or zinc (Zn) powder in an acidic medium (like acetic or hydrochloric acid) are robust and effective for this transformation[5][8].

Comparative Overview of Common Reducing Agents

Reagent/System	Primary Product(s)	Key Advantages	Key Disadvantages
NaBH₄	Saturated Nitroalkane[1][2]	Mild, easy to handle, excellent for C=C reduction.	Does not reduce the nitro group effectively. Can cause dimerization[1].
H₂ with Pd/C or Ra-Ni	Saturated Amine [4][5]	High yield, clean reaction, scalable.	Requires specialized hydrogenation equipment; catalyst can be pyrophoric.
LiAlH₄	Saturated Amine [5][6]	Very powerful and fast.	Pyrophoric, requires strict anhydrous conditions, difficult workup.
Fe / Acid (e.g., AcOH, HCl)	Saturated Amine [5][9]	Inexpensive, robust, effective.	Workup can be difficult due to iron sludge formation; often requires heat.

| SnCl₂ / Acid | Oxime or Amine[4][5] | Mild method. | Can sometimes stop at the oxime stage; stoichiometric tin waste. |

Q2: I'm observing significant formation of oxime or hydroxylamine byproducts. What causes this and how can I fix it?

Cause: Oximes and hydroxylamines are stable intermediates in the stepwise reduction of a nitro group[1][4]. Their accumulation indicates that the reduction is incomplete. This can be due to several factors:

• Insufficient Reducing Agent: Not enough hydride equivalents or an inadequate hydrogen supply.

• Deactivated Catalyst: In catalytic hydrogenation, the catalyst may have lost activity.

• Sub-optimal Conditions: Reaction time may be too short, or the temperature/pressure may be too low.

• Reagent Choice: Some reagents, like tin(II) chloride (SnCl₂), are known to favor oxime formation under certain conditions. Catalytic hydrogenation can also yield oximes if not driven to completion.

Solution:

• Ensure Complete Reaction: Extend the reaction time and monitor progress using Thin-Layer Chromatography (TLC) until the starting material and any intermediates are fully consumed.

• Optimize Reagent Stoichiometry: For metal/acid or hydride reductions, ensure a sufficient excess of the reducing agent is used (typically 3-5 equivalents or more for metals).

• Verify Catalyst Activity: For hydrogenation, use fresh, high-quality catalyst. If using a transfer hydrogenation method (e.g., with ammonium formate), ensure the hydrogen donor is present in sufficient excess.

• Switch Reducing System: If the problem persists, switch to a more powerful or reliable system known for complete reduction, such as LiAlH₄ or a well-optimized catalytic hydrogenation protocol.

Q3: My reaction with NaBH₄ is producing a high-molecular-weight byproduct. What is it and how can I prevent it?

Cause: This is almost certainly a dimer byproduct. It forms when the nitronate intermediate, generated by the initial 1,4-addition of borohydride, acts as a nucleophile and attacks a second molecule of the starting nitroalkene in a Michael addition[1][2]. This side reaction is particularly prevalent in concentrated solutions.

Solution:

• Increase Dilution: Run the reaction at a lower concentration. This decreases the probability of two reactant-derived molecules encountering each other.

• Control Reagent Addition: Add the sodium borohydride slowly or in small portions over time. This keeps the instantaneous concentration of the reactive nitronate intermediate low, favoring the subsequent reduction over dimerization[1].

• Change Solvent System: Using a mixed solvent system like THF/methanol can enhance the reactivity of NaBH₄ and lead to cleaner reactions[2][3].

• Avoid Borohydride: If dimerization remains a significant issue, the most effective solution is to switch to a different reduction method, such as catalytic hydrogenation, which does not proceed through this dimeric pathway.

Q4: I am using an iron/acid reduction, but the workup is extremely difficult due to a gelatinous precipitate. How can I improve this?

Cause: The "gelatinous precipitate" is a mixture of iron(II) and iron(III) hydroxides and oxides (rust), which forms during the reaction and especially upon basification during workup[9]. This sludge can be voluminous, trap the product, and make filtration and phase separation nearly impossible.

Solution: The key is to keep the iron ions in solution by using a chelating agent. This strategy prevents the formation of the hydroxide precipitate.

• Run Under Inert Atmosphere: Performing the reaction under an inert atmosphere (Nitrogen or Argon) can minimize the formation of iron(III) oxides during the reaction itself[9].

• Chelating Workup: After the reaction is complete but before basification or exposure to air, add a strong chelating agent like a saturated aqueous solution of ethylenediaminetetraacetic acid (EDTA) or sodium citrate. Stir for 30-60 minutes. The chelating agent will form a soluble complex with the iron ions, allowing for a simple extraction without a problematic precipitate[9]. This transforms a difficult filtration into a straightforward liquid-liquid extraction.

Section 3: Validated Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for reliable reduction of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene.

Caption: General experimental workflow for nitroalkene reduction.

Protocol 1: Catalytic Transfer Hydrogenation with Pd/C and Ammonium Formate

This method is highly reliable, avoids the use of high-pressure hydrogen gas, and typically results in a clean product.[7]

• Materials:

  • 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene (1.0 eq)

  • 10% Palladium on Carbon (Pd/C), 50% wet (0.1 eq by weight of Pd)

  • Ammonium Formate (HCOONH₄) (5.0 eq)

  • Methanol (MeOH) or Ethanol (EtOH)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the starting nitroalkene (1.0 eq) and Methanol (20 mL per gram of nitroalkene).

  • Carefully add the 10% Pd/C catalyst.

  • Add the ammonium formate (5.0 eq) to the suspension.

  • Heat the reaction mixture to a gentle reflux (approx. 65°C for MeOH) and stir vigorously.

  • Monitor the reaction by TLC (stain with KMnO₄). The reaction is typically complete within 2-4 hours.

  • After completion, cool the mixture to room temperature.

  • Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The catalyst on the Celite pad may be pyrophoric; do not allow it to dry completely in the air. Quench the filter cake with water.

  • Rinse the filter cake with additional methanol.

  • Combine the filtrates and remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude amine.

  • Purify by column chromatography on silica gel if necessary.

Protocol 2: Reduction with Iron Powder and Improved Chelating Workup

• Materials:

  • 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene (1.0 eq)

  • Iron powder, <325 mesh (5.0 eq)

  • Glacial Acetic Acid (5.0 eq)

  • Solvent: Ethanol/Water (e.g., 10:1 v/v)

  • Workup: Saturated aqueous solution of EDTA tetrasodium salt

• Procedure:

  • Combine the starting nitroalkene (1.0 eq), iron powder (5.0 eq), and the ethanol/water solvent mixture in a round-bottom flask equipped with a stir bar and reflux condenser.

  • Heat the mixture to 80°C with vigorous stirring.

  • Slowly add the glacial acetic acid dropwise over 15-20 minutes.

  • Maintain the reaction at 80°C, monitoring by TLC until the starting material is consumed (typically 4-16 hours).

  • Cool the reaction mixture to room temperature.

  • Workup: Add a saturated aqueous solution of EDTA tetrasodium salt (approx. 20 mL per gram of starting material). Stir the mixture vigorously for 1 hour. The thick black slurry should become a manageable two-phase mixture.

  • Transfer the mixture to a separatory funnel. Extract the product with ethyl acetate (3x).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution (to remove excess acetic acid) and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify by column chromatography as needed.

Section 4: Decision Pathway for Method Selection

Choosing the right reduction strategy depends on available equipment, scale, and sensitivity of other functional groups.

Caption: Decision pathway for selecting a suitable reduction method.

References

• Ursinus College Digital Commons. Catalytic Transfer Hydrogenation of Nitroalkenes to Primary Amines. (2016). Available at: [Link]

• Organic Chemistry Portal. Amine synthesis by nitro compound reduction. Available at: [Link]

• MDPI. 2-Methoxy-4-Vinylphenol as a Biobased Monomer Precursor for Thermoplastics and Thermoset Polymers. (2023). Available at: [Link]

• Wikipedia. Reduction of nitro compounds. Available at: [Link]

• Sciencemadness.org. Reduction of nitroalkenes to nitroalkanes. (2020). Available at: [Link]

• PubChem. 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene. Available at: [Link]

• Organic Chemistry Portal. Nitro Reduction - Common Conditions. Available at: [Link]

• Google Patents. Process for the reduction of arylnitroalkenes. (US2233823A).

• Master Organic Chemistry. Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. (2023). Available at: [Link]

• Varma, R. S., & Kabalka, G. W. Syntheses and Selected Reductions of Conjugated Nitroalkenes. The Vespiary. Available at: [Link]

• PubMed. Anti-inflammatory effect of 2-methoxy-4-vinylphenol via the suppression of NF-κB and MAPK activation, and acetylation of histone H3. (2011). Available at: [Link]

• ACS Publications. Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex. (2024). Available at: [Link]

• ACS Publications. Reduction of nitroalkenes to nitroalkanes with aqueous sodium borohydride. (1967). Available at: [Link]

• Google Patents. Methods of synthesizing 2-methoxymethyl-1,4-benzenediamine. (EP2621885B1).

• MDPI. Exploring the Blends' Miscibility of a Novel Chitosan Derivative with Enhanced Antioxidant Properties; Prospects for 3D Printing Biomedical Applications. (2023). Available at: [Link]

• Reddit. Working up nitroarene reductions with iron powder - strategies for dealing with the gelatinous rust byproduct?. (2025). Available at: [Link]

• Australian Government Department of Health. Benzene, 1-methoxy-4-nitro- - Evaluation statement. (2023). Available at: [Link]

• Chemistry Steps. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. (2025). Available at: [Link]

• ResearchGate. Iron Catalyzed Reduction of Nitro Compounds. Available at: [Link]

• YouTube. Reduction of Imines and Nitriles with LiAlH4. (2023). Available at: [Link]

• ACS Publications. Reduction of nitroalkenes to nitroalkanes with aqueous sodium borohydride. (2002). Available at: [Link]

• Varma, R. S., & Kabalka, G. W. Selective Reduction of Nitroalkenes with Methanolic Sodium Borohydride: A Facile Route To Nitroalkanes. The Vespiary. Available at: [Link]

• MDPI. Iridium-Catalyzed and pH-Dependent Reductions of Nitroalkenes to Ketones. (2022). Available at: [Link]

• Flavor and Extract Manufacturers Association (FEMA). 2-METHOXY-4-VINYLPHENOL. Available at: [Link]

• ResearchGate. Synthesis and Electrochemical Characterization of Poly(2-methoxy-4-vinylphenol) with MWCNTs. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Syntheses and Selected Reductions of Conjugated Nitroalkenes - Varma & Kabalka - [www.rhodium.ws] [thevespiary.org]
• 3. Selective Reduction of Nitroalkenes with Methanolic Sodium Borohydride: A Facile Route To Nitroalkanes - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. digitalcommons.ursinus.edu [digitalcommons.ursinus.edu]
• 8. US2233823A - Process for the reduction of arylnitroalkenes - Google Patents [patents.google.com]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Synthesis of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene

Welcome to the technical support and troubleshooting center for the synthesis of 2-methoxy-4-(2-nitrovinyl)-1-propoxybenzene. This heavily substituted β-nitrostyrene is a critical intermediate in drug development. Its preparation relies on the Henry (nitroaldol) condensation between 4-propoxy-3-methoxybenzaldehyde and nitromethane[1].

Because the electron-donating alkoxy groups on the aromatic ring reduce the electrophilicity of the aldehyde carbonyl, researchers frequently encounter stalled kinetics, equilibrium limitations, and low conversion rates. This guide provides field-proven, mechanistically grounded solutions to overcome these bottlenecks.

Mechanistic Pathway & Causality

To troubleshoot low conversion, you must first understand the competing pathways in the reaction vessel. The Henry reaction proceeds via a reversible aldol addition followed by dehydration. If the dehydration step is not thermodynamically driven forward, the intermediate β-nitroalcohol reverts to the starting materials (the Retro-Henry reaction)[1]. Furthermore, the final β-nitrostyrene is a strong Michael acceptor; prolonged exposure to excess nitromethane or strong bases will destroy your product.

Reaction pathway and competing side reactions in β-nitrostyrene synthesis.

Diagnostic Workflow for Low Conversion

Use the following logical matrix to diagnose the root cause of your low yield before adjusting your protocol.

Diagnostic workflow for resolving low conversion in Henry reactions.

Quantitative Catalyst Comparison

Selecting the correct catalyst is the most critical variable in this synthesis. Strong bases initiate the reaction quickly but destroy the product, while weak bases fail to deprotonate nitromethane (pKa ~10).

Catalyst System	Solvent	Temp (°C)	Time	Typical Yield (%)	Mechanistic Limitation
NaOH / KOH (Aqueous)	Methanol / Water	0 - 25	12 - 24 h	30 - 50%	Promotes rapid polymerization and Cannizzaro side-reactions.
Primary Amines	Ethanol	78 (Reflux)	4 - 8 h	40 - 60%	Leads to Michael addition adducts; difficult purification.
NH₄OAc	Glacial Acetic Acid	90 - 100	2 - 4 h	70 - 85%	Requires aqueous workup; highly reliable for alkoxy-arenes[2].
Solid Base (LDH)	Solvent-free	80 (MW)	5 - 15 min	85 - 98%	Requires specialized microwave reactor equipment[3].

Validated Experimental Protocols

Protocol A: Bifunctional Catalysis via Ammonium Acetate (Standard Bench Method)

This method utilizes ammonium acetate in glacial acetic acid. The acetate ion acts as a mild base to deprotonate nitromethane, while the ammonium ion acts as a Brønsted acid to activate the carbonyl and facilitate the crucial dehydration step, preventing the Retro-Henry reaction[2][4].

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 4-propoxy-3-methoxybenzaldehyde (10.0 mmol) in 15 mL of glacial acetic acid.

• Reagent Addition: Add nitromethane (50.0 mmol, 5 eq) and anhydrous ammonium acetate (25.0 mmol, 2.5 eq) to the stirred solution[4][5].

• Reaction: Heat the mixture to 90–100 °C for 2 to 4 hours.

  • Self-Validation Check: Monitor the reaction via TLC (Hexanes:Ethyl Acetate 4:1). The reaction is complete when the UV-active aldehyde spot disappears and a vibrant yellow product spot appears at a lower Rf value.

• Quenching: Cool the dark orange mixture to room temperature and pour it slowly into 100 mL of vigorously stirred crushed ice and water[2].

• Isolation: If a solid precipitates, filter via vacuum, wash with cold distilled water, and recrystallize from hot ethanol to yield pure light-yellow crystals[4]. If the product oils out, refer to the FAQ section below.

Protocol B: Microwave-Assisted Solid Base Catalysis (High-Throughput Method)

For laboratories equipped with microwave synthesizers, solid base catalysts (like hydrotalcites) can bypass equilibrium limitations by drastically reducing reaction times, thereby preventing side reactions[3].

• Preparation: Combine 4-propoxy-3-methoxybenzaldehyde (2.0 mmol), nitromethane (10.0 mmol), and 0.1 g of calcined Cu:Mg:Al hydrotalcite solid base catalyst in a microwave-safe reaction vial[3].

• Irradiation: Irradiate at 80 °C for 5–10 minutes.

• Isolation: Extract the mixture with hot ethanol and filter out the heterogeneous catalyst. Concentrate the filtrate under vacuum and recrystallize the crude product.

Frequently Asked Questions (FAQs)

Q: Why does my reaction mixture turn into a dark, intractable tar with very low product yield? A: This indicates polymerization. The conjugated double bond of the β-nitrostyrene product is highly electrophilic. Using a base that is too strong (e.g., NaOH or KOH) or heating the reaction for too long causes the product to polymerize with itself. Switch to the milder, bifunctional NH₄OAc/Acetic Acid system[2].

Q: TLC shows complete consumption of the starting aldehyde, but my isolated yield is under 30%. Where is the rest of the mass? A: The mass is likely lost to a secondary Michael addition. Once the β-nitrostyrene forms, excess nitromethane can attack the newly formed alkene, yielding a 1,3-dinitroalkane adduct[1]. To fix this, strictly limit the reaction time to the exact moment the aldehyde is consumed (monitor via TLC every 30 minutes) and avoid pushing the nitromethane equivalents beyond 5 to 7 equivalents[5].

Q: My product forms a stubborn oil instead of crystallizing when poured into ice water. How can I induce crystallization? A: Alkoxy-substituted nitrostyrenes (like the propoxy-methoxy derivative) frequently form supercooled oils due to their high solubility in mixed aqueous-organic phases[2]. Do not attempt to force crystallization directly from the aqueous acid. Instead, extract the oil into dichloromethane (3 x 20 mL), wash the organic layer with saturated NaHCO₃ to remove residual acetic acid, dry over anhydrous MgSO₄, and evaporate under vacuum[4]. Triturate the resulting crude oil with ice-cold ethanol or methanol to induce rapid crystallization.

References

• The Synthesis of beta-Nitrostyrenes mdma.ch
• Synthesis, Antimicrobial Study, and Molecular Docking Simulation of 3,4-Dimethoxy-β-Nitrostyrene Derivatives as Candid
• Navigating the Synthesis of Nitrostyrenes: A Comparative Guide to Catalytic Altern
• A Thiourea-Functionalized Metal-Organic Macrocycle for C
• Henry Reaction between Benzaldehyde and Nitromethane over Solid Base C

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Synthesis of beta-Nitrostyrenes - [www.rhodium.ws] [chemistry.mdma.ch]
• 3. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 4. Synthesis, Antimicrobial Study, and Molecular Docking Simulation of 3,4-Dimethoxy-β-Nitrostyrene Derivatives as Candidate PTP1B Inhibitor [mdpi.com]
• 5. rsc.org [rsc.org]

Technical Support Center: Catalyst Optimization for 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene Hydrogenation

Welcome to the Advanced Technical Support Center. This portal is designed for research scientists and drug development professionals optimizing the catalytic hydrogenation of highly electron-rich substituted β-nitrostyrenes. Specifically, this guide focuses on the reduction of 2-methoxy-4-(2-nitrovinyl)-1-propoxybenzene to its corresponding primary amine (a phenethylamine derivative), addressing common bottlenecks such as dimerization, catalyst poisoning, and chemoselectivity.

Mechanistic Pathway & Reaction Dynamics

Understanding the sequential reduction of the nitrovinyl group is critical for troubleshooting. The reaction proceeds via a parallel-consecutive network where the alkene is typically reduced first, followed by the stepwise reduction of the nitro group through oxime/hydroxylamine intermediates.

Catalytic hydrogenation pathway of nitrostyrenes highlighting intermediate states and side reactions.

Frequently Asked Questions (FAQs)

Q1: Why is 10% Pd/C the industry standard for this transformation, and when should I deviate? A1: Palladium on carbon (Pd/C) is highly effective for the concurrent, deep reduction of both the olefinic double bond and the nitro group. For electron-rich substrates like 2-methoxy-4-(2-nitrovinyl)-1-propoxybenzene, Pd/C facilitates rapid hydrogenation. However, if your goal is chemoselectivity (e.g., retaining the alkene to form a vinylaniline derivative), conventional Pd/C will fail. In such cases, intermetallic catalysts like Pt/ZnO or Rh-Pb are required to alter the adsorption geometry and selectively reduce the nitro group[1][2].

Q2: What is the mechanistic role of adding an acid (e.g., HCl or AcOH) to the reaction mixture? A2: Acid addition is critical to prevent dimerization. During the reduction of the nitro group, intermediate imines are formed. If the newly formed primary amine acts as a nucleophile and attacks this intermediate imine, a secondary amine (dimer) is generated. Adding hydrochloric acid (HCl) protonates the primary amine in situ, rendering it non-nucleophilic and thereby suppressing dimer formation[3].

Q3: How does solvent polarity impact the reduction rate and selectivity? A3: Polar, protic solvents such as absolute ethanol or methanol are recommended. They accelerate the hydrogenation rate by stabilizing polar transition states and enhancing hydrogen solubility at the catalyst surface. Non-polar solvents often lead to incomplete reduction, stalling the reaction at the oxime intermediate[3].

Troubleshooting Guide: Common Failure Modes

Issue 1: Reaction Stalls at the Oxime/Hydroxylamine Intermediate

• Causality: The cleavage of the N–O bond in the hydroxylamine intermediate has a high activation energy. If the catalyst surface is starved of active hydrogen species due to poor gas-liquid mass transfer, the reaction will stall.

• Solution: Ensure vigorous stirring (≥750 rpm) to overcome mass-transfer limitations. If the issue persists, the catalyst may be poisoned by substrate impurities. Purify the starting nitrostyrene via recrystallization and consider increasing the hydrogen pressure to 50 psi.

Issue 2: High Yield of the Secondary Amine (Dimer) Byproduct

• Causality: Insufficient acid in the reaction medium or overly high substrate concentration allows the free primary amine to react with unreduced intermediates.

• Solution: Increase the stoichiometric ratio of HCl to 1.5–2.0 equivalents relative to the substrate. Maintain reaction temperatures strictly below 25°C, as thermal energy exacerbates the nucleophilic attack[3].

Issue 3: Polymerization of the Nitrostyrene Substrate

• Causality: β-nitrostyrenes are potent Michael acceptors. Under basic or thermal conditions, they are highly prone to anionic or radical polymerization, resulting in a dark, intractable tar.

• Solution: Never expose the substrate to basic conditions prior to reduction. Load the catalyst and substrate at low temperatures (0–10°C) before introducing hydrogen gas to prevent exothermic runaway.

Quantitative Catalyst Performance Data

The following table summarizes the expected performance of various catalytic systems when applied to substituted nitrostyrenes. Use this data to benchmark your experimental yields.

Catalyst System	Solvent & Additives	Temp & Pressure	Target Product	Expected Yield	Primary Byproduct
10% Pd/C	EtOH + 1.5 eq HCl	20°C, 1 atm	Primary Amine	>90%	None (Trace Dimer)
10% Pd/C	EtOH (Neutral)	20°C, 1 atm	Primary Amine	~65%	Secondary Amine (Dimer)
Pt/ZnO	EtOH	75°C, 10 bar	Vinylaniline	>95%	Ethylnitrobenzene
RhPb₂ Intermetallic	MeOH	25°C, 1 atm	Aminostyrene	93%	Ethylnitrobenzene

Data synthesized from standard optimization protocols and chemoselective intermetallic studies[1][2][3].

Self-Validating Experimental Protocol (SOP)

This protocol is designed as a self-validating system. Each step includes a physical or visual check to ensure the integrity of the reaction before proceeding.

Step-by-step self-validating experimental workflow for nitrostyrene hydrogenation.

Step-by-Step Methodology:

• Reactor Preparation & Inertion: Flame-dry a 3-neck round-bottom flask and allow it to cool under a stream of Argon.

  • Validation Check: A completely dry flask prevents moisture-induced catalyst clumping, ensuring maximum active surface area.

• Catalyst Loading: Weigh 10% Pd/C (10% w/w relative to the nitrostyrene substrate) and add it to the flask under a positive pressure of Argon.

  • Safety/Validation Check: Pd/C is highly pyrophoric. Loading under Argon prevents spontaneous ignition of solvent vapors[3].

• Solvent & Substrate Addition: Dissolve the 2-methoxy-4-(2-nitrovinyl)-1-propoxybenzene in absolute ethanol. Add 1.5 molar equivalents of concentrated HCl. Transfer this solution to the reaction flask.

  • Visual Cue: The starting solution will be bright yellow/orange due to the extended conjugation of the nitrostyrene.

• Hydrogenation: Seal the flask, evacuate the atmosphere, and backfill with H₂ gas (repeat 3 times). Attach a double-layered hydrogen balloon or pressurize to 1 atm. Stir vigorously (≥750 rpm) at 20°C.

  • Validation Check: Monitor the reaction visually. The successful reduction of the conjugated alkene intermediate is validated by the solution turning pale or completely colorless.

• Work-up & Isolation: Once hydrogen uptake ceases and TLC confirms the disappearance of the starting material, purge the flask with Argon to remove all H₂. Filter the mixture through a pad of wetted Celite to remove the Pd/C catalyst. Wash the pad with fresh ethanol.

• Freebasing: Concentrate the filtrate in vacuo. Resuspend the crude amine hydrochloride in water, basify to pH > 10 using 5N NaOH, and extract with dichloromethane (DCM) to isolate the freebase primary amine.

References

• BenchChem. Technical Support Center: Optimizing Catalyst Loading for Nitrostyrene Hydrogenation.3

• ACS Catalysis. Chemoselective Liquid Phase Hydrogenation of 3-Nitrostyrene over Pt Nanoparticles: Synergy with ZnO Support.1

• ACS Catalysis (via Academia.edu). Chemoselective Hydrogenation of Nitrostyrene to Aminostyrene over Pd-and Rh-Based Intermetallic Compounds.2

• ACS Catalysis. Tuning the Chemoselective Hydrogenation of Nitrostyrenes Catalyzed by Ionic Liquid-Supported Platinum Nanoparticles.4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. (PDF) Chemoselective Hydrogenation of Nitrostyrene to Aminostyrene over Pd-and Rh-Based Intermetallic Compounds [academia.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comprehensive Guide to the ¹H and ¹³C NMR Spectral Validation of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene

For Researchers, Scientists, and Drug Development Professionals

The Structural Landscape: Predicting the NMR Fingerprint

The chemical structure of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene, with its distinct arrangement of a methoxy, a propoxy, and a nitrovinyl group on a benzene ring, gives rise to a unique and predictable NMR spectrum.[4] The interplay of electron-donating (methoxy, propoxy) and electron-withdrawing (nitrovinyl) substituents creates a specific electronic environment for each proton and carbon atom, which in turn governs their chemical shifts.[5][6]

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is anticipated to show distinct signals for the aromatic, vinylic, and aliphatic protons. The chemical shifts (δ) are predicted in parts per million (ppm) relative to a tetramethylsilane (TMS) standard.[7][8]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Coupling Constants (J, Hz)
H-vinyl (α to NO₂)	7.5 - 7.8	Doublet	1H	Jtrans ≈ 13-16 Hz
H-vinyl (β to NO₂)	7.0 - 7.3	Doublet	1H	Jtrans ≈ 13-16 Hz
H-aromatic (H-3)	~6.9	Doublet	1H	Jmeta ≈ 2-3 Hz
H-aromatic (H-5)	~7.1	Doublet of doublets	1H	Jortho ≈ 8-9 Hz, Jmeta ≈ 2-3 Hz
H-aromatic (H-6)	~6.8	Doublet	1H	Jortho ≈ 8-9 Hz
O-CH₂ (propoxy)	3.9 - 4.1	Triplet	2H	J ≈ 6-7 Hz
O-CH₃ (methoxy)	3.8 - 3.9	Singlet	3H	-
CH₂ (propoxy)	1.8 - 2.0	Sextet	2H	J ≈ 6-7 Hz
CH₃ (propoxy)	1.0 - 1.2	Triplet	3H	J ≈ 6-7 Hz

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum is expected to display twelve distinct signals, corresponding to each unique carbon atom in the molecule. The lack of symmetry in the substitution pattern of the benzene ring means that all six aromatic carbons are chemically non-equivalent.[9]

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-vinyl (α to NO₂)	~138
C-vinyl (β to NO₂)	~135
C-aromatic (C-1, C-OPr)	~150
C-aromatic (C-2, C-OMe)	~148
C-aromatic (C-3)	~112
C-aromatic (C-4, C-vinyl)	~130
C-aromatic (C-5)	~125
C-aromatic (C-6)	~115
O-CH₂ (propoxy)	~70
O-CH₃ (methoxy)	~56
CH₂ (propoxy)	~22
CH₃ (propoxy)	~10

Spectral Interpretation and Rationale

¹H NMR Spectrum:

• Aromatic Region (6.8 - 7.2 ppm): The three protons on the benzene ring will appear as distinct, coupled signals. The proton ortho to the electron-donating propoxy group (H-6) is expected to be the most shielded (upfield), while the proton positioned between the two electron-donating groups (H-3) will also be shifted upfield. The proton adjacent to the electron-withdrawing nitrovinyl group (H-5) will be the most deshielded (downfield) of the aromatic protons.[10][11]

• Vinylic Region (7.0 - 7.8 ppm): The two vinylic protons are expected to exhibit a large trans coupling constant (J ≈ 13-16 Hz), appearing as two distinct doublets. The proton alpha to the strongly electron-withdrawing nitro group will be significantly deshielded.[12]

• Aliphatic Region (1.0 - 4.1 ppm): The propoxy group will give rise to three distinct signals: a triplet for the terminal methyl group, a sextet for the central methylene group, and a downfield triplet for the methylene group attached to the oxygen atom.[13] The methoxy group will appear as a sharp singlet around 3.8-3.9 ppm.

¹³C NMR Spectrum:

• Aromatic Carbons (112 - 150 ppm): The carbons directly attached to the electronegative oxygen atoms (C-1 and C-2) will be the most deshielded in the aromatic region.[14] The carbons ortho and para to the electron-donating alkoxy groups will be shielded relative to unsubstituted benzene.[9]

• Vinylic Carbons (~135 - 138 ppm): The two vinylic carbons will have chemical shifts in the typical alkene region.

• Aliphatic Carbons (10 - 70 ppm): The chemical shifts of the propoxy and methoxy carbons are characteristic for such groups. The carbon of the methylene group attached to the oxygen (O-CH₂) will be the most downfield of the aliphatic carbons.[15]

Experimental Protocol for NMR Spectrum Acquisition

To obtain high-quality, reproducible NMR data for 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene, the following step-by-step methodology is recommended.

Sample Preparation

• Sample Purity: Ensure the sample is of high purity (>98%) to avoid interfering signals from impurities.

• Mass: Weigh approximately 5-10 mg of the compound for ¹H NMR and 20-30 mg for ¹³C NMR.[16][17]

• Solvent: Dissolve the sample in 0.6-0.7 mL of a deuterated solvent. Chloroform-d (CDCl₃) is a good initial choice due to its excellent dissolving power for many organic compounds.[16] Ensure the solvent contains a known internal standard, such as tetramethylsilane (TMS) at 0.03-0.05% v/v, for accurate chemical shift referencing.[18]

• NMR Tube: Use a clean, high-quality 5 mm NMR tube to ensure good magnetic field homogeneity.[16][19]

• Dissolution: Ensure the sample is fully dissolved. Gentle vortexing or warming may be necessary. If any particulate matter remains, filter the solution into the NMR tube using a pipette with a small cotton or glass wool plug.[18]

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: A high-field NMR spectrometer (400 MHz or higher) is recommended for better signal dispersion, especially for resolving the aromatic and vinylic proton signals.

• Tuning and Matching: Tune and match the probe for both the ¹H and ¹³C frequencies to ensure optimal sensitivity.[20]

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a narrow and symmetrical lock signal.[20]

¹H NMR Data Acquisition Parameters

• Pulse Sequence: A standard single-pulse experiment is typically sufficient.

• Acquisition Time: Set to at least 3-4 seconds to ensure good digital resolution.

• Relaxation Delay: A delay of 1-2 seconds is usually adequate.

• Number of Scans: 8 to 16 scans should provide a good signal-to-noise ratio for a sample of this concentration.

¹³C NMR Data Acquisition Parameters

• Pulse Sequence: A proton-decoupled single-pulse experiment is standard.

• Acquisition Time: Set to 1-2 seconds.

• Relaxation Delay: A delay of 2-5 seconds is recommended to allow for the typically longer relaxation times of quaternary carbons.

• Number of Scans: A significantly higher number of scans (e.g., 1024 or more) will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.[16]

Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) to the Free Induction Decay (FID) before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Manually or automatically phase the spectrum and apply a baseline correction to ensure accurate integration and peak picking.

• Referencing: Reference the spectrum to the TMS signal at 0.00 ppm.[7]

• Integration: Integrate the signals in the ¹H NMR spectrum to determine the relative proton ratios.

Visualizing the Workflow and Structure

// Benzene ring C1 [label="C1", pos="0,1!"]; C2 [label="C2", pos="-0.866,0.5!"]; C3 [label="C3", pos="-0.866,-0.5!"]; C4 [label="C4", pos="0,-1!"]; C5 [label="C5", pos="0.866,-0.5!"]; C6 [label="C6", pos="0.866,0.5!"];

// Substituents O_propoxy [label="O", pos="0,2!"]; CH2_propoxy1 [label="CH₂", pos="-0.5,2.5!"]; CH2_propoxy2 [label="CH₂", pos="-1,3!"]; CH3_propoxy [label="CH₃", pos="-1.5,3.5!"];

O_methoxy [label="O", pos="-1.732,1!"]; CH3_methoxy [label="CH₃", pos="-2.598,1.5!"];

C_vinyl1 [label="C", pos="0,-2!"]; H_vinyl1 [label="H", pos="-0.5,-2.5!"]; C_vinyl2 [label="C", pos="0.866,-2.5!"]; H_vinyl2 [label="H", pos="1.366,-3!"]; N [label="N", pos="1.732,-2!"]; O1_nitro [label="O", pos="2.232,-2.5!"]; O2_nitro [label="O", pos="2.232,-1.5!"];

// Aromatic Protons H3 [label="H", pos="-1.732,-1!"]; H5 [label="H", pos="1.732,-1!"]; H6 [label="H", pos="1.732,1!"];

// Bonds C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1;

C1 -- O_propoxy; O_propoxy -- CH2_propoxy1; CH2_propoxy1 -- CH2_propoxy2; CH2_propoxy2 -- CH3_propoxy;

C2 -- O_methoxy; O_methoxy -- CH3_methoxy;

C4 -- C_vinyl1; C_vinyl1 -- H_vinyl1; C_vinyl1 -- C_vinyl2 [style=double]; C_vinyl2 -- H_vinyl2; C_vinyl2 -- N; N -- O1_nitro [style=double]; N -- O2_nitro;

C3 -- H3; C5 -- H5; C6 -- H6; } DOT Caption: Structure of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene.

Comparative Analysis and Validation

The predicted NMR data serves as a powerful tool for validation upon synthesis of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene. For instance, a comparison with the starting material, such as 2-methoxy-1-propoxybenzene, would show the appearance of the vinylic proton signals and the downfield shift of the aromatic proton at the C-5 position, confirming the successful introduction of the nitrovinyl group. Similarly, comparison with an isomer, such as one where the propoxy and methoxy groups are swapped, would result in subtle but measurable differences in the chemical shifts of the aromatic protons and carbons, allowing for unambiguous identification.

Conclusion

This guide provides a comprehensive, albeit predictive, ¹H and ¹³C NMR spectral analysis of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene. By leveraging established principles of NMR spectroscopy and data from analogous structures, we have outlined the expected chemical shifts, multiplicities, and coupling constants. The detailed experimental protocol offers a clear roadmap for researchers to acquire high-quality NMR data for this compound. This information is crucial for the structural verification, purity assessment, and ultimately, the successful application of this molecule in further research and development endeavors.

References

• Organic Chemistry Data. (2020). NMR Spectroscopy :: 1H NMR Chemical Shifts. Available at: [Link]

• Chemistry LibreTexts. (2024). 15.7: Spectroscopy of Aromatic Compounds. Available at: [Link]

• PubChem. 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene. Available at: [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. Available at: [Link]

• PMC. (2012). 4-Substituted-2-Methoxyphenol: Suitable Building Block to Prepare New Bioactive Natural-like Hydroxylated Biphenyls. Available at: [Link]

• Technology Networks. (2024). NMR Spectroscopy Principles, Interpreting an NMR Spectrum and Common Problems. Available at: [Link]

• The Royal Society of Chemistry. Electronic Supplementary Information. Available at: [Link]

• ResearchGate. Proton chemical shifts in nitriles and the electric field and π-electron effects of the cyano group | Request PDF. Available at: [Link]

• University of Regensburg. ¹H NMR Spectroscopy. Available at: [Link]

• Chemistry Steps. (2024). NMR Chemical Shift Values Table. Available at: [Link]

• Michigan State University. Nuclear Magnetic Resonance Spectroscopy. Available at: [Link]

• UTHSCSA. Stepbystep procedure for NMR data acquisition. Available at: [Link]

• University of Wisconsin-Madison. Lecture outline 1H NMR spectra of aromatic compounds. (text sections 16.9, 16.10) Aromatic Hs δ 6.5 - 8.5. Available at: [Link]

• ResearchGate. (PDF) Methoxy 13 C NMR Chemical Shift as a Molecular Descriptor in the Structural Analysis of Flavonoids and Other Phenolic Compounds. Available at: [Link]

• Minnesota State University Moorhead. Short Summary of 1H-NMR Interpretation. Available at: [Link]

• St. Paul's Cathedral Mission College. Factors Influencing Chemical Shifts • NMR Peak Area: Integr. Available at: [Link]

• Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. Available at: [Link]

• Chemistry LibreTexts. (2020). 12.5: Functional Groups and Chemical Shifts in ¹H NMR Spectroscopy. Available at: [Link]

• R Discovery. Correlation of the chemical shifts of the NMR of n14 in nitro compounds with the frequencies of antisymmetric valence vibrations of the nitro group in the ir spectra. Available at: [Link]

• Doc Brown's Chemistry. Introductory note on the 13C NMR spectrum of 2-methoxypropane. Available at: [Link]

• University of Calgary. NMR Chemical Shifts. Available at: [Link]

• Thieme. Organocatalytic Oxidation of Substituted Anilines to Azoxybenzenes and Nitrocompounds - Supporting Information. Available at: [Link]

• ResearchGate. Fig. S36 1 H NMR spectra of 4-Methoxyphenol in DMSO-d 6. Available at: [Link]

• University of Wisconsin-River Falls. Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Available at: [Link]

• Semantic Scholar. 1 H and 13 C NMR Data on Hydroxy/methoxy Flavonoids and the Effects of Substituents on Chemical Shifts. Available at: [Link]

• Bar-Ilan University. NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Available at: [Link]

• UConn Health. Basics of NMR Spectroscopy. Available at: [Link]

• Chemistry Stack Exchange. Which resources teach spectrum analysis of NMR and IR spectra? [duplicate]. Available at: [Link]

• ACD/Labs. (2023). The Basics of Interpreting a Proton ( 1 H) NMR Spectrum. Available at: [Link]

Sources

• 1. technologynetworks.com [technologynetworks.com]
• 2. NMR Spectroscopy [www2.chemistry.msu.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene | C12H15NO4 | CID 16440017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spcmc.ac.in [spcmc.ac.in]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. acdlabs.com [acdlabs.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. che.hw.ac.uk [che.hw.ac.uk]
• 11. amherst.edu [amherst.edu]
• 12. researchgate.net [researchgate.net]
• 13. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 14. researchgate.net [researchgate.net]
• 15. 13C nmr spectrum of 2-methoxypropane C4H10O CH3CH(OCH3)CH3 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of methyl isopropyl ether C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 16. organomation.com [organomation.com]
• 17. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 18. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 19. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 20. lsom.uthscsa.edu [lsom.uthscsa.edu]

GC-MS Comparative Analysis of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene Batches: Impurity Profiling and Quality Assessment

As a Senior Application Scientist specializing in chromatographic method development, I frequently encounter analytical discrepancies when profiling β-nitrostyrene derivatives. 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene (C₁₂H₁₅NO₄, exact mass 237.1001 Da) is a critical electrophilic intermediate utilized in the synthesis of complex phenethylamines[1]. The quality of this precursor directly dictates the yield and purity of downstream active pharmaceutical ingredients.

Because β-nitrostyrenes are typically synthesized via the Henry (nitroaldol) condensation of substituted benzaldehydes with nitromethane, crude batches often contain unreacted starting materials, dimerization byproducts, and varying ratios of E/Z stereoisomers[2]. Gas chromatography-mass spectrometry (GC-MS) serves as the gold standard for volatile and semi-volatile impurity profiling[3]. However, this guide will demonstrate that the electrophilic nature and thermal lability of the nitrovinyl moiety require highly optimized, self-validating analytical parameters to prevent artifact formation and ensure objective batch comparison.

Mechanistic Context: Causality in Experimental Design

To achieve trustworthy comparative data, the analytical method must account for the chemical reactivity of the analyte. The following parameters are not arbitrary; they are mechanistically driven choices designed to preserve molecular integrity during analysis:

• Aprotic Solvent Selection (Ethyl Acetate): Highly electrophilic β-nitrostyrenes can undergo nucleophilic attack by protic solvents (such as methanol) at room temperature. Using ethyl acetate prevents artifactual solvent-adduct formation, ensuring the measured purity reflects the actual batch quality.

• Optimized Injector Temperature (220°C): β-nitrostyrenes are notoriously prone to thermal degradation[4]. Exceeding 230°C in the GC inlet induces pyrolytic cleavage of the nitro group and polymerization of the double bond. Capping the inlet temperature at 220°C provides optimal volatilization while preventing the generation of false impurity peaks.

• Stationary Phase (HP-5MS): The 5% phenyl-methylpolysiloxane phase provides the exact π−π interaction required to baseline-resolve the dominant E-isomer from the trace Z-isomer, a critical metric for evaluating the efficacy of the synthesis catalyst[3].

Self-Validating Experimental Protocol

Every robust analytical workflow must be a self-validating system. This protocol utilizes dodecane as an internal standard (IS) to normalize injection variations and verify system suitability before batch comparison.

System Suitability Check: Prior to analyzing batch samples, inject a solvent blank (Ethyl Acetate + 10 µg/mL Dodecane). The system is validated for batch analysis only if the internal standard elutes with a retention time relative standard deviation (RSD) of <1.0% across three replicate injections, confirming the absence of column carryover and flow instability.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 10.0 mg of the 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene batch.

• Primary Dilution: Dissolve the solid in 10.0 mL of HPLC-grade ethyl acetate to yield a 1.0 mg/mL stock solution.

• IS Addition: Dilute the stock solution 1:10 using ethyl acetate containing 10 µg/mL of dodecane. Transfer to a 2 mL amber glass autosampler vial with a PTFE/silicone septum.

• Instrument Setup: Configure an Agilent 7890B/5977B GC-MS (or equivalent) equipped with an HP-5MS capillary column (30 m × 0.25 mm ID, 0.25 µm film thickness)[3].

• Inlet Parameters: Set the splitless injector to 220°C. Inject 1.0 µL of the prepared sample. Use Helium (99.999%) as the carrier gas at a constant flow of 1.0 mL/min.

• Oven Temperature Program: Hold at 80°C for 2 min, ramp at 15°C/min to 280°C, and hold for 5 min.

• MS Detection: Operate the mass spectrometer in Electron Impact (EI) mode at 70 eV. Set the transfer line to 250°C and scan from m/z 50 to 350.

Analytical Workflow Visualization

Analytical workflow for the GC-MS comparative batch analysis of β-nitrostyrene derivatives.

Comparative Batch Analysis

To demonstrate the diagnostic power of this method, we compared three distinct batches of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene:

• Batch A: Synthesized via a conventional Henry reaction (refluxing nitromethane with ammonium acetate for 6 hours).

• Batch B: Synthesized via a modern microwave-assisted Henry reaction using an ionic liquid catalyst[2].

• Batch C: A highly purified commercial reference standard.

Table 1: GC-MS Quantitative Batch Comparison

Analytical Parameter	Batch A (Conventional)	Batch B (Microwave-Assisted)	Batch C (Reference Std.)
Overall Purity (TIC Area %)	94.2%	98.5%	>99.5%
E/Z Isomer Ratio	92:8	97:3	99:1
Unreacted Aldehyde (m/z 194)	3.1%	0.8%	<0.1%
Dimerization Byproducts	1.5%	0.2%	Not Detected
Thermal Degradation Artifacts	1.2%	0.5%	<0.4%

Data Interpretation: Batch A exhibits a higher percentage of unreacted 3-methoxy-4-propoxybenzaldehyde (3.1%) and dimerization byproducts, which is typical of the prolonged thermal stress associated with conventional reflux conditions[2]. Conversely, Batch B demonstrates superior conversion and a highly favorable E/Z isomer ratio (97:3), highlighting the efficiency of microwave-assisted synthesis. The GC-MS method successfully resolves the E and Z isomers; the Z-isomer elutes slightly earlier due to its lower boiling point and reduced molecular planarity restricting its interaction with the stationary phase.

Diagnostic EI-MS Fragmentation Pathways

The electron impact (EI) mass spectrum provides definitive structural confirmation of the target analyte. When evaluating the Total Ion Chromatogram (TIC), the following extracted ion (m/z) markers validate the identity of the 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene peak:

• m/z 237 [M]•⁺: The intact molecular ion confirms the exact mass of the target compound[1].

• m/z 191 [M - NO₂]⁺: The base peak is formed by the homolytic cleavage of the nitro group (-46 Da), leaving a highly conjugated, resonance-stabilized substituted benzallyl carbocation.

• m/z 149[M - NO₂ - C₃H₆]⁺: Subsequent loss of a propene fragment (-42 Da) from the propoxy chain via a McLafferty-type rearrangement.

By strictly controlling the thermal environment of the GC inlet and utilizing an aprotic sample matrix, researchers can ensure that these fragmentation pathways are solely the result of EI ionization in the mass spectrometer, rather than pyrolytic degradation occurring prior to column separation[4].

References

• PubChem. "2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene | C12H15NO4 | CID 16440017". National Center for Biotechnology Information. URL: [Link]

• Zuev, V. V., et al. "Investigation of the Thermal Degradation of Poly(p-Nitrostyrene) by Pyrolysis GC-MS". International Journal of Polymer Analysis and Characterization. URL: [Link]

• Google Patents. "Method for preparing beta-nitrostyrolene and derivatives thereof". CN103497082A.

Sources

• 1. 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene | C12H15NO4 | CID 16440017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN103497082A - Method for preparing beta-nitrostyrolene and derivatives thereof - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]

A Comparative Guide to the Synthesis of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene: Evaluating Reproducibility and Pathway Efficiency

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2-methoxy-4-(2-nitrovinyl)-1-propoxybenzene, a valuable intermediate in organic synthesis, necessitates reproducible and efficient pathways. This guide provides an in-depth comparison of established synthetic routes, focusing on the critical aspects of reproducibility, yield, and reaction conditions. By examining the nuances of each method, this document aims to equip researchers with the knowledge to make informed decisions for their specific synthetic needs.

The primary and most widely utilized method for synthesizing nitrostyrenes, including the target compound, is the Henry (or nitroaldol) reaction.[1][2][3] This classic carbon-carbon bond-forming reaction involves the condensation of an aldehyde with a nitroalkane, catalyzed by a base.[3][4] Its enduring popularity stems from its versatility and the relative accessibility of the starting materials.

An alternative approach involves the direct nitration of the corresponding styrene precursor. While seemingly more direct, this method often requires harsher conditions and can lead to challenges in controlling regioselectivity, potentially impacting the overall yield and purity of the desired product.

Pathway 1: The Henry Condensation Reaction

The Henry reaction stands as the cornerstone for the synthesis of 2-methoxy-4-(2-nitrovinyl)-1-propoxybenzene. The reaction proceeds through the base-catalyzed condensation of 2-propoxy-5-methoxybenzaldehyde with nitromethane.[1] The choice of base and solvent system is paramount to the success and reproducibility of this reaction.

Mechanism of the Henry Reaction:

The reaction is initiated by the deprotonation of nitromethane by a base, forming a resonance-stabilized nitronate anion. This nucleophilic anion then attacks the electrophilic carbonyl carbon of the aldehyde. Subsequent protonation and dehydration yield the β-nitrostyrene product.[3][4]

Figure 1: General workflow for the Henry reaction synthesis.

Experimental Protocol: Ammonium Acetate Catalyzed Synthesis

A widely adopted and reproducible method utilizes ammonium acetate in acetic acid.

• To a solution of ammonium acetate (2.4 equivalents) in acetic acid (20 mL), add nitromethane (6.9 equivalents).

• Add the 2-propoxy-5-methoxybenzaldehyde (1 equivalent) to the mixture.

• Stir the reaction mixture at a controlled temperature, typically between 80-100°C.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the product is typically isolated by precipitation upon addition of water.

• The crude product is collected by filtration and purified by recrystallization from a suitable solvent, such as ethanol.[5]

Causality Behind Experimental Choices:

• Ammonium Acetate/Acetic Acid System: This buffer system provides a mildly basic environment that facilitates the deprotonation of nitromethane without promoting side reactions often observed with stronger bases. The acetic acid also acts as a solvent and a proton source for the final steps of the reaction.

• Excess Nitromethane: Using an excess of nitromethane helps to drive the reaction equilibrium towards the product side, maximizing the conversion of the aldehyde.

• Temperature Control: Careful temperature control is crucial for reproducibility. While higher temperatures can accelerate the reaction, they may also lead to the formation of undesired byproducts. The optimal temperature range needs to be empirically determined for each specific substrate.

Pathway 2: Primary Amine Catalyzed Synthesis in Acetic Acid

An alternative and highly efficient method for the synthesis of β-nitrostyrene compounds involves the use of a primary amine, such as benzylamine, in an acetic acid solvent.[6] This approach offers the potential for high yields within an industrially safe temperature range.[6]

Experimental Protocol: Benzylamine Catalyzed Synthesis

• Dissolve the 2-propoxy-5-methoxybenzaldehyde (1 mole) in acetic acid.

• Add benzylamine (0.2 to 1.5-fold molar amount with respect to the aldehyde).[6]

• Add nitromethane to the mixture.

• Heat the reaction mixture to a temperature of 70 to 80°C.[6]

• After the reaction is complete, as monitored by TLC, cool the solution.

• Induce crystallization of the product by adding water to the reaction mixture.[6]

• Collect the precipitated product by filtration and wash with a suitable solvent.

Causality Behind Experimental Choices:

• Primary Amine Catalyst: Primary amines are effective catalysts for the Henry reaction. They are sufficiently basic to deprotonate nitromethane but are less prone to causing polymerization or other side reactions compared to stronger inorganic bases.

• Acetic Acid Solvent: Acetic acid serves as a solvent that can facilitate the crystallization of the final product upon the addition of water.[6] This simplifies the purification process.

• Controlled Temperature Range: The specified temperature range of 70-80°C is often a good compromise between reaction rate and the minimization of side-product formation, contributing to higher yields and purity.[6]

Comparative Analysis of Synthesis Pathways

To provide a clear comparison, the following table summarizes the key performance indicators for the discussed synthetic pathways.

Parameter	Pathway 1: Ammonium Acetate	Pathway 2: Primary Amine (Benzylamine)
Catalyst	Ammonium Acetate	Benzylamine
Solvent	Acetic Acid	Acetic Acid
Reported Yield	Generally high, but can be variable	80 to 99%[6]
Reaction Temperature	80-100°C	70-80°C[6]
Reproducibility	Good, but sensitive to temperature and reagent purity	Reported to be high[6]
Safety Considerations	Acetic acid is corrosive.	Acetic acid is corrosive; benzylamine is a sensitizer.
Purification	Recrystallization[5]	Crystallization by adding water[6]

Synthesis of the Precursor: 2-propoxy-5-methoxybenzaldehyde

The availability and purity of the starting aldehyde, 2-propoxy-5-methoxybenzaldehyde, are critical for the successful synthesis of the final product. A common method for its preparation is the O-alkylation of 2-hydroxy-5-methoxybenzaldehyde.[7]

Experimental Protocol: O-Alkylation

• Dissolve 2-hydroxy-5-methoxybenzaldehyde in a suitable solvent such as acetone.[8]

• Add potassium carbonate as a base.[8]

• Add the alkylating agent, such as 1-bromopropane or propyl iodide.

• Reflux the mixture for several hours, monitoring the reaction by TLC.[8]

• After completion, filter the reaction mixture to remove inorganic salts.

• Evaporate the solvent and purify the residue, for example, by column chromatography.

Figure 2: Synthesis of the aldehyde precursor via O-alkylation.

Conclusion

Both the ammonium acetate and primary amine-catalyzed Henry reactions represent viable and reproducible pathways for the synthesis of 2-methoxy-4-(2-nitrovinyl)-1-propoxybenzene. The choice between these methods may depend on the specific requirements of the researcher, including desired yield, available resources, and safety protocols. The primary amine-catalyzed method, as described in the patent literature, appears to offer exceptionally high yields under controlled conditions.[6]

For optimal results, careful attention must be paid to the purity of the starting materials, precise control of reaction parameters, and appropriate purification techniques. The O-alkylation of 2-hydroxy-5-methoxybenzaldehyde is a reliable method for obtaining the necessary aldehyde precursor. By understanding the underlying principles and experimental nuances of these pathways, researchers can confidently and reproducibly synthesize this important chemical intermediate.

References

• ResearchGate. Henry reactions of substituted benzaldehydes that bear an ortho-alkoxy group. [a]. Available from: [Link]

• Google Patents. US3867458A - Process for preparing 2-alkoxy-5-methoxybenzaldehyde.

• ACS Publications. Synthesis of Nitro-Containing Compounds through Multistep Continuous Flow with Heterogeneous Catalysts. Organic Letters. Available from: [Link]

• Google Patents. US8067647B2 - Method for producing β-nitrostyrene compound.

• Semantic Scholar. Preparation of 2-Alkoxy-5-methoxybenzaldehydes and 2-Ethoxy-5-alkoxybenzaldehydes. Available from: [Link]

• PubChem. 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene. Available from: [Link]

• SCIRP. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol. Available from: [Link]

• Organic Syntheses. nitrostyrene. Available from: [Link]

• Wikipedia. 2-Hydroxy-5-methoxybenzaldehyde. Available from: [Link]

• Google Patents. EP2621885B1 - Methods of synthesizing 2-methoxymethyl-1,4-benzenediamine.
• Google Patents. CN102796029A - Clean synthesis process for cosmetic grade 2-hydroxy-4-methoxybenzophenone-5-sulfonic acid.

• ResearchGate. (PDF) 2-Methoxy-4-Vinylphenol as a Biobased Monomer Precursor for Thermoplastics and Thermoset Polymers. Available from: [Link]

• MDPI. Bioactive Potential of 2-Methoxy-4-vinylphenol and Benzofuran from Brassica oleracea L. var. capitate f, rubra (Red Cabbage) on Oxidative and Microbiological Stability of Beef Meat. Available from: [Link]

• Wikipedia. Henry reaction. Available from: [Link]

• ResearchGate. (PDF) Bioactive Potential of 2-Methoxy-4-vinylphenol and Benzofuran from Brassica oleracea L. var. capitate f, rubra (Red Cabbage) on Oxidative and Microbiological Stability of Beef Meat. Available from: [Link]

• Journal of Chongqing University. A New Synthetic Method for 2,5-Dimethoxybenzaldehyde. Available from: [Link]

• Journal of the American Chemical Society. Crystallization-Enabled Henry Reactions: Stereoconvergent Construction of Fully Substituted [N]-Asymmetric Centers. Available from: [Link]

• MDPI. Denitrative Cross-Couplings of Nitrostyrenes. Available from: [Link]

• PMC. Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 3. Henry reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. US8067647B2 - Method for producing β-nitrostyrene compound - Google Patents [patents.google.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. US3867458A - Process for preparing 2-alkoxy-5-methoxybenzaldehyde - Google Patents [patents.google.com]

Safety & Regulatory Compliance

2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene proper disposal procedures

Operational & Safety Guide: Handling and Disposal of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene

As a substituted β -nitrostyrene, 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene is a highly valuable intermediate in drug development and organic synthesis. However, its unique structural pharmacophore demands rigorous operational oversight. This guide provides drug development professionals and laboratory scientists with field-proven, mechanistic-based protocols for the safe handling, spill mitigation, and disposal of this compound.

Mechanistic Safety & Chemical Profile

To handle this compound safely, one must understand the causality behind its hazard profile. The core danger lies in the nitrovinyl moiety ( β -nitrostyrene core).

• Electrophilic Reactivity & Toxicity: The electron-withdrawing nitro group strongly polarizes the adjacent alkene, rendering the β -carbon highly electrophilic. In biological systems, this compound acts as a potent Michael acceptor. It readily alkylates nucleophilic sulfhydryl (-SH) groups, such as those found in cysteine residues of skin proteins and respiratory mucosa. This covalent modification is the primary mechanism driving its severe skin sensitization, lachrymatory (tear-inducing) effects, and respiratory toxicity[1].

• Physical Hazards: Like many fine organic powders, it can form combustible dust concentrations when dispersed in air[2]. Furthermore, nitroaromatic compounds are inherently incompatible with strong oxidizing agents and strong bases, which can trigger dangerous exothermic decomposition[1].

Quantitative Safety Data & PPE Specifications

Standardizing personal protective equipment (PPE) is critical to preventing dermal sensitization and inhalation exposure.

PPE Category	Specification	Mechanistic Rationale
Hand Protection	Nitrile rubber (Min thickness: 0.11 mm, Breakthrough: >480 min)	Provides robust chemical resistance against organic solids and prevents nucleophilic attack on dermal proteins[3].
Respiratory	N95 or P100 Particulate Respirator	Prevents inhalation of combustible and highly irritating dust aerosols when handling outside a fume hood[4].
Eye Protection	Snug-fitting safety goggles or face shield	Protects against the compound's severe lachrymatory effects and eye irritation[5].
Body Protection	Flame-resistant lab coat, anti-static footwear	Mitigates risks associated with combustible dust accumulation and electrostatic discharge[6].

Immediate Spill Response Protocol

In the event of a spill, dry sweeping must be strictly avoided as it generates hazardous, highly reactive aerosols. Follow this self-validating containment protocol:

Step-by-Step Methodology:

• Evacuate and Isolate: Immediately remove all sources of ignition and evacuate personnel from the immediate vicinity. Ensure the area is well-ventilated[3].

• Dampen the Spill: Gently dampen the spilled solid powder with 60-70% ethanol[1]. Causality: Ethanol is specifically chosen because it agglomerates the fine powder without causing violent dissolution or an exothermic reaction, effectively suppressing combustible dust formation.

• Collect Material: Using non-sparking tools, carefully sweep or shovel the dampened mass[6]. Transfer the material into a vapor-tight, chemically compatible plastic bag or hazardous waste container.

• Surface Decontamination: Solvent-wash the affected surface with residual 60-70% ethanol to dissolve trace organic residues. Follow this immediately by washing the area with a standard aqueous soap and water solution to ensure complete decontamination[1].

Caption: Workflow for mitigating and cleaning spills of reactive nitrovinyl derivatives.

Waste Segregation & Disposal Procedures

2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene has extremely low water solubility and is not degradable in standard wastewater treatment plants[4]. It must never be discharged into the sewer system.

Step-by-Step Methodology:

• Waste Segregation: Classify all contaminated PPE, empty packaging, and reaction mother liquors as Halogen-Free Organic Hazardous Waste (unless cross-contaminated with halogenated solvents during synthesis).

• Solvent Preparation: Transfer the collected waste to a licensed professional waste disposal service. The material must be dissolved or mixed with a highly combustible solvent prior to destruction[3].

• Chemical Incineration: Burn the solvent-waste mixture in a controlled chemical incinerator equipped with an afterburner[3].

• Alkaline Scrubbing (Critical): Because the molecule contains a nitro group (-NO2), thermal destruction will generate toxic nitrogen oxide (NOx) gases. The incinerator exhaust must be routed through an alkaline flue gas scrubber to neutralize these acidic byproducts before atmospheric release[6].

Caption: Standardized disposal pathway for beta-nitrostyrene compounds via chemical incineration.

References

Sources

• 1. BETA-NITROSTYRENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. chemicalbook.com [chemicalbook.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. zycz.cato-chem.com [zycz.cato-chem.com]

A Comprehensive Guide to the Safe Handling of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical guidance for the handling and disposal of 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene. In the absence of a specific Safety Data Sheet (SDS) for this compound, this guide is formulated based on the known hazards of its constituent chemical moieties: an aromatic nitro compound, an ether (propoxybenzene), and a vinyl group. A conservative approach is therefore imperative.

Hazard Assessment: A Synthesis of Functional Group Risks

2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene is a solid organic compound whose hazard profile must be inferred from its structure. The presence of a nitrovinyl group attached to a substituted benzene ring suggests potential for toxicity and reactivity.

• Aromatic Nitro Compounds: This class of chemicals is associated with significant health risks. A primary concern is the potential to cause methemoglobinemia , a condition that reduces the blood's oxygen-carrying capacity, leading to symptoms like cyanosis (blue-colored skin), headache, dizziness, and nausea. Aromatic nitro compounds can be toxic if ingested, inhaled, or absorbed through the skin.[1]

• Ethers (Propoxybenzene): Ethers are known to form explosive peroxides upon exposure to air and light.[2][3] While the rate of peroxide formation can vary, it is a critical safety consideration for the storage and handling of all ethers. These peroxides can detonate when subjected to heat, friction, or shock.[3]

• Reactivity: The nitrovinyl group is an electron-withdrawing group, which can render the vinyl double bond susceptible to nucleophilic attack. The compound may be incompatible with strong oxidizing agents, strong acids, and strong bases.[4]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the minimum required PPE for handling 2-Methoxy-4-(2-nitrovinyl)-1-propoxybenzene.

Body Part	PPE Item	Standard/Material	Rationale
Eyes/Face	Safety Goggles with Side Shields or Face Shield	ANSI Z87.1 / EN166	To protect against splashes and airborne particles.[5]
Hands	Double Gloving: Nitrile Gloves (inner), Neoprene or Butyl Rubber Gloves (outer)	ASTM F739	Nitrile gloves provide good dexterity for fine work, while the outer, more robust glove offers enhanced protection against potential chemical permeation.
Body	Flame-Resistant Lab Coat	Nomex® or equivalent	To protect skin from spills and prevent contamination of personal clothing.[1]
Respiratory	NIOSH-Approved N95 or Higher-Rated Respirator	NIOSH (US) or EN 149 (EU)	To prevent inhalation of fine powders, especially when handling outside of a certified chemical fume hood.[1]
Feet	Closed-Toe, Chemical-Resistant Shoes	---	To protect feet from spills.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling ensures safety at every stage. The following workflow diagram and step-by-step guide provide a clear operational plan.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]